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An In-depth Technical Guide to the Predicted Chemical Properties of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine

Abstract This technical guide provides a comprehensive analysis of the predicted chemical properties of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine, a novel heterocyclic compound with significant potential in medic...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive analysis of the predicted chemical properties of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine, a novel heterocyclic compound with significant potential in medicinal chemistry and drug development. Due to the absence of direct experimental data in the current body of scientific literature, this document leverages established principles of organic chemistry and extensive data from analogous structures to forecast its synthesis, physicochemical characteristics, spectroscopic signature, reactivity, and potential biological activities. The methodologies and predictions contained herein are designed to serve as a foundational resource for researchers and scientists initiating studies on this and related molecular scaffolds.

Introduction: The Rationale for N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the core of numerous approved drugs with a wide array of therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer agents.[1][2][3] The 1,5-dimethyl-1H-pyrazol-3-amine scaffold, in particular, offers a versatile platform for derivatization. The introduction of a furan moiety, another privileged heterocycle known for its diverse biological activities, is a strategic design choice aimed at exploring new chemical space and potential synergistic effects.[4][5] The N-(2-Furylmethyl) substituent introduces a flexible linker and additional sites for molecular interactions, making N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine a compound of considerable interest for screening in various biological assays.

Predicted Physicochemical Properties

The anticipated physicochemical properties of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine are summarized in the table below. These values are calculated based on its molecular structure and are crucial for predicting its behavior in various experimental settings, including solubility, membrane permeability, and formulation development.

PropertyPredicted Value
Molecular Formula C₁₀H₁₃N₃O
Molecular Weight 191.23 g/mol
Appearance Likely a solid at room temperature
Solubility Expected to be soluble in organic solvents like methanol, ethanol, DMSO, and chlorinated solvents. Limited solubility in water is anticipated.
Boiling Point Estimated to be >300 °C (decomposition may occur at high temperatures)
pKa (of the amine) Estimated to be in the range of 4-6

Proposed Synthesis and Experimental Protocols

While no specific synthesis for N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine has been reported, two highly plausible synthetic routes can be proposed based on well-established organic reactions: Reductive Amination and Nucleophilic Substitution.

Proposed Synthetic Pathway 1: Reductive Amination

Reductive amination is a robust and widely used method for the formation of C-N bonds.[6][7][8][9][10] This approach involves the reaction of 1,5-dimethyl-1H-pyrazol-3-amine with furfural to form an intermediate imine, which is then reduced in situ to the desired secondary amine.

Reductive_Amination_Workflow cluster_0 Step 1: Imine Formation cluster_1 Step 2: Reduction Pyrazolamine 1,5-dimethyl-1H- pyrazol-3-amine Imine Intermediate Imine Pyrazolamine:e->Imine:w + Furfural Furfural Furfural:e->Imine:w + ReducingAgent Reducing Agent (e.g., NaBH(OAc)₃) Imine->ReducingAgent In situ Product N-(2-Furylmethyl)-1,5-dimethyl- 1H-pyrazol-3-amine ReducingAgent:e->Product:w +

Proposed Reductive Amination Workflow

Protocol: Reductive Amination of Furfural with 1,5-dimethyl-1H-pyrazol-3-amine

  • Reaction Setup: To a solution of 1,5-dimethyl-1H-pyrazol-3-amine (1.0 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane), add furfural (1.1 eq).

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine. The reaction can be monitored by Thin Layer Chromatography (TLC).

  • Reduction: Add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture.

  • Reaction Progression: Continue stirring at room temperature for 12-24 hours until the reaction is complete (as indicated by TLC).

  • Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with dichloromethane or ethyl acetate.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Proposed Synthetic Pathway 2: N-Alkylation

N-alkylation of an amine with an appropriate alkyl halide is a fundamental and direct method for forming C-N bonds.[11][12][13] In this proposed synthesis, 1,5-dimethyl-1H-pyrazol-3-amine would be reacted with 2-(chloromethyl)furan in the presence of a base.

N_Alkylation_Workflow cluster_0 Reaction Components cluster_1 Reaction and Product Formation Pyrazolamine 1,5-dimethyl-1H- pyrazol-3-amine Reaction N-Alkylation Pyrazolamine->Reaction FuranHalide 2-(chloromethyl)furan FuranHalide->Reaction Base Base (e.g., K₂CO₃) Base->Reaction Product N-(2-Furylmethyl)-1,5-dimethyl- 1H-pyrazol-3-amine Reaction->Product Salt Salt Byproduct Reaction->Salt

Proposed N-Alkylation Workflow

Protocol: N-Alkylation of 1,5-dimethyl-1H-pyrazol-3-amine with 2-(chloromethyl)furan

  • Reaction Setup: To a solution of 1,5-dimethyl-1H-pyrazol-3-amine (1.0 eq) in a polar aprotic solvent such as acetonitrile or dimethylformamide (DMF), add a non-nucleophilic base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0 eq).

  • Addition of Alkylating Agent: Add 2-(chloromethyl)furan (1.2 eq) to the suspension.

  • Reaction Conditions: Heat the reaction mixture to 60-80 °C and stir for 6-12 hours. Monitor the reaction progress by TLC.

  • Work-up: After cooling to room temperature, filter off the inorganic salts. Dilute the filtrate with water and extract with ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Predicted Spectroscopic Data

The following sections detail the predicted spectroscopic data for N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine, which are essential for its characterization.

¹H NMR Spectroscopy
Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~7.3-7.4d1HH5 of furan
~6.2-6.3dd1HH4 of furan
~6.1-6.2d1HH3 of furan
~5.5-5.6s1HH4 of pyrazole
~4.3-4.4d2H-CH₂-
~3.6-3.7s3HN-CH₃ at position 1
~2.2-2.3s3HC-CH₃ at position 5
~4.5-5.5br s1H-NH-
¹³C NMR Spectroscopy
Chemical Shift (δ, ppm)Assignment
~155-160C3 of pyrazole
~150-155C5 of pyrazole
~148-152C2 of furan
~141-143C5 of furan
~110-112C4 of furan
~106-108C3 of furan
~90-95C4 of pyrazole
~40-45-CH₂-
~35-40N-CH₃ at position 1
~10-15C-CH₃ at position 5
Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹)IntensityAssignment
~3300-3400Medium, SharpN-H stretch
~3100-3150MediumC-H stretch (aromatic)
~2850-2950MediumC-H stretch (aliphatic)
~1580-1620StrongC=N stretch (pyrazole ring)
~1500-1550StrongC=C stretch (furan and pyrazole rings)
~1000-1300StrongC-N and C-O stretches
Mass Spectrometry (MS)

In electron ionization mass spectrometry (EI-MS), the molecular ion peak (M⁺) is expected at m/z 191. Key fragmentation patterns would likely involve:

  • Loss of the furfuryl group: A prominent peak at m/z 110 corresponding to the [1,5-dimethyl-1H-pyrazol-3-amine]⁺ fragment.

  • Benzylic-type cleavage: A base peak at m/z 81 corresponding to the [furfuryl]⁺ cation.

  • Further fragmentation of the pyrazole ring.[1][14][15]

Predicted Chemical Reactivity

The chemical reactivity of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine is predicted to be governed by the functional groups present: the secondary amine, the electron-rich pyrazole ring, and the furan ring.

  • N-H Acidity and Basicity: The secondary amine proton can be deprotonated with a strong base. The nitrogen lone pair can also act as a base or a nucleophile.

  • Electrophilic Aromatic Substitution: The C4 position of the pyrazole ring is electron-rich and susceptible to electrophilic attack (e.g., halogenation, nitration, Friedel-Crafts reactions).

  • Furan Ring Reactivity: The furan ring is also susceptible to electrophilic attack, typically at the C5 position. It can also undergo Diels-Alder reactions and is sensitive to strong acids, which can cause polymerization.

  • Oxidation: The furan ring and the methyl groups on the pyrazole ring could be susceptible to oxidation under strong oxidizing conditions.

Potential Biological Activities and Applications

Given the well-documented biological activities of pyrazole and furan derivatives, N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine is a promising candidate for a range of therapeutic areas.[3][4][5][16]

  • Anti-inflammatory: Many pyrazole-containing compounds are known to inhibit inflammatory pathways.

  • Antimicrobial: The combination of pyrazole and furan moieties may lead to compounds with activity against various bacterial and fungal strains.

  • Anticancer: Pyrazole derivatives have been shown to exhibit cytotoxic effects against various cancer cell lines.[4]

  • Antimalarial: Furan-containing pyrazole derivatives have shown promising antimalarial activity.[2][16]

Conclusion

N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine represents a theoretically promising molecule at the intersection of pyrazole and furan chemistry. This guide provides a robust, predictive framework for its synthesis, characterization, and potential applications. It is our hope that this in-depth analysis will stimulate further experimental investigation into this and related compounds, ultimately contributing to the discovery of new and effective therapeutic agents. The protocols and predicted data herein should serve as a valuable starting point for any research group venturing into the synthesis and evaluation of this novel chemical entity.

References

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  • Akolkar, H. N., Dengale, S. G., Deshmukh, K. K., Karale, B. K., Darekar, N. R., Khedkar, V. M., & Shaikha, M. H. (2020). Design, Synthesis and Biological Evaluation of Novel Furan & Thiophene Containing Pyrazolyl Pyrazolines as Antimalarial Agents. Radhabai Kale Mahila Mahavidyalaya Ahmednagar.
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  • Al-Zahrani, F. M., & El-Shehry, M. F. (2016). Synthesis and Biological Evaluation of Some New Pyrazole Derivatives. International Journal of Pharmaceutical and Clinical Research, 8(11), 1523-1529.
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  • He, J., Li, H., & Riisager, A. (2021). Reductive amination of furfural to furfurylamine with high selectivity: effect of phase type of the nickel phyllosilicate precursor. New Journal of Chemistry, 45(13), 5945-5954.
  • Kumar, D., & Patel, G. (2014). Synthesis of pyrazole derivatives and screening of their antibacterial and antifungal activities. Journal of Chemical and Pharmaceutical Research, 6(7), 1845-1851.
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  • Sádaba, I., Ojeda, M., & Mariscal, R. (2013). Reductive amination of furfural to furfurylamine using aqueous ammonia solution and molecular hydrogen: an environmentally friendly approach. Green Chemistry, 15(4), 1013-1022.
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Exploratory

Therapeutic Potential of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine

The following is an in-depth technical guide on the therapeutic potential, chemical properties, and experimental applications of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine . A Technical Guide to Structure, Functio...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on the therapeutic potential, chemical properties, and experimental applications of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine .

A Technical Guide to Structure, Function, and Pharmacological Applications

Executive Summary

N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine (CAS: 1855938-13-4) is a specialized heterocyclic small molecule belonging to the class of amino-pyrazoles .[1] While primarily utilized as a high-value intermediate in medicinal chemistry, its structural homology to known bioactive agents positions it as a significant scaffold for drug discovery.

This compound represents a strategic bioisostere of Kinetin (N6-furfuryladenine) and shares the privileged pyrazol-3-amine core found in numerous kinase inhibitors. Its therapeutic potential spans neuroprotection , anti-aging (cytokinin-like activity) , and oncology (kinase inhibition) . This guide provides a comprehensive analysis of its physicochemical properties, hypothesized mechanisms of action, synthesis protocols, and safety considerations for researchers.

Part 1: Chemical Identity & Physicochemical Profile

Understanding the molecular architecture is the first step in evaluating therapeutic utility. The molecule combines a polar, H-bond-rich pyrazole core with a lipophilic, aromatic furan moiety.

Table 1: Physicochemical Properties

PropertyValue (Predicted/Exp)Significance in Drug Design
IUPAC Name N-(furan-2-ylmethyl)-1,5-dimethyl-1H-pyrazol-3-amineOfficial nomenclature for registry.
CAS Number 1855938-13-4Unique identifier for procurement.
Molecular Formula C₁₀H₁₃N₃OLow molecular weight (<500 Da), favorable for oral bioavailability.
Molecular Weight 191.23 g/mol Fragment-like; suitable for Fragment-Based Drug Discovery (FBDD).
LogP (Octanol/Water) ~1.5 - 1.8Optimal lipophilicity for membrane permeability and BBB penetration.
H-Bond Donors (HBD) 1 (Secondary Amine)Critical for binding site interactions (e.g., kinase hinge region).
H-Bond Acceptors (HBA) 3 (N2, O-furan, N-amine)Facilitates receptor ligand recognition.
Topological Polar Surface Area ~45 ŲHighly permeable; excellent predicted CNS penetration.
Structural Analysis (Pharmacophore)

The molecule features three distinct pharmacophoric elements:

  • 1,5-Dimethyl-1H-pyrazole Core: A rigid scaffold that orients substituents. The N1-methyl locks the tautomeric state, ensuring consistent binding geometry.

  • Secondary Amine Linker: Acts as a hydrogen bond donor. In kinase inhibitors, this often forms a critical H-bond with the backbone carbonyl of the hinge region.

  • 2-Furylmethyl (Furfuryl) Group: A lipophilic tail. The furan ring is an electron-rich aromatic system that can engage in

    
     stacking interactions (e.g., with Phenylalanine or Tyrosine residues in a binding pocket).
    
Part 2: Mechanisms of Action & Therapeutic Applications

Based on structural activity relationships (SAR) of analogous compounds, N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine exhibits potential in two primary therapeutic vectors.

1. Neuroprotection & Anti-Aging (Cytokinin Bioisosterism)

The N-furfuryl-amine motif is the defining feature of Kinetin , a cytokinin with established anti-aging and neuroprotective effects.

  • Mechanism: Modulation of oxidative stress response and potential stabilization of mitochondrial function.

  • Hypothesis: The pyrazole ring acts as a bioisostere for the purine ring of Kinetin. This substitution often improves metabolic stability while retaining the key N-furfuryl recognition element.

  • Target Indications: Parkinson's Disease (prevention of dopaminergic neuron loss), cellular senescence.

2. Oncology (Kinase Inhibition)

The pyrazol-3-amine scaffold is a "privileged structure" in kinase inhibitor design (e.g., CDKs, p38 MAPK, Aurora Kinases).

  • Mechanism: ATP-competitive inhibition. The pyrazole N2 (acceptor) and the exocyclic amine (donor) form a bidentate H-bond motif with the kinase hinge region.

  • Target Indications: Solid tumors driven by CDK hyperactivation.

3. Pathway Visualization

The following diagram illustrates the dual-pathway potential of the compound.

TherapeuticPathways Compound N-(2-Furylmethyl)- 1,5-dimethyl-1H-pyrazol-3-amine Motif_Furfuryl N-Furfuryl Motif (Kinetin-like) Compound->Motif_Furfuryl Motif_Pyrazol Pyrazol-3-amine Core (Kinase Hinge Binder) Compound->Motif_Pyrazol Target_ROS Mitochondrial ROS Scavenging Motif_Furfuryl->Target_ROS Bioisosterism Target_CDK Cyclin-Dependent Kinases (CDK2/9) Motif_Pyrazol->Target_CDK ATP Competition Effect_Neuro Neuroprotection (Parkinson's Models) Target_ROS->Effect_Neuro Effect_Apoptosis Induction of Apoptosis (Cancer) Target_CDK->Effect_Apoptosis

Figure 1: Dual therapeutic mechanisms targeting neuroprotection (via ROS modulation) and oncology (via CDK inhibition).

Part 3: Experimental Protocols

To validate the therapeutic potential of this compound, researchers must synthesize high-purity material and screen it in relevant assays.

Protocol A: Synthesis via Reductive Amination

This protocol describes the synthesis of the title compound from commercially available precursors. This method is preferred over direct alkylation to avoid over-alkylation (quaternary ammonium formation).

Reagents:

  • 1,5-Dimethyl-1H-pyrazol-3-amine (Precursor A)

  • Furan-2-carbaldehyde (Furfural) (Precursor B)

  • Sodium Triacetoxyborohydride (STAB) (Reducing Agent)

  • Acetic Acid (Catalyst)

  • Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

  • Imine Formation: In a round-bottom flask, dissolve 1.0 eq of 1,5-dimethyl-1H-pyrazol-3-amine in anhydrous DCM (0.1 M concentration).

  • Add 1.1 eq of Furfural and 1.0 eq of Acetic Acid.

  • Stir at room temperature for 2 hours under nitrogen atmosphere. Monitor by TLC for the disappearance of the amine and formation of the imine intermediate.

  • Reduction: Cool the mixture to 0°C. Add 1.5 eq of Sodium Triacetoxyborohydride (STAB) portion-wise over 15 minutes.

  • Reaction: Allow the mixture to warm to room temperature and stir overnight (12-16 hours).

  • Quench: Quench the reaction with saturated aqueous NaHCO₃ solution.

  • Extraction: Extract the aqueous layer with DCM (3x). Combine organic layers, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude oil via flash column chromatography (Silica gel, Hexane:Ethyl Acetate gradient 4:1 to 1:1).

  • Validation: Verify structure via ¹H-NMR and LC-MS (Expected [M+H]⁺ = 192.1).

Protocol B: In Vitro Kinase Screening (ADP-Glo Assay)

To test the "Kinase Inhibitor" hypothesis.

  • Preparation: Prepare a 10 mM stock of the compound in DMSO.

  • Dilution: Create a 10-point serial dilution (10 µM to 0.1 nM) in kinase buffer.

  • Incubation: Incubate compound with recombinant kinase (e.g., CDK2/CyclinA) and substrate peptide for 15 minutes.

  • Reaction Start: Add ATP (at Km concentration) to initiate the reaction. Incubate for 60 minutes at RT.

  • Detection: Add ADP-Glo™ Reagent (Promega) to terminate reaction and deplete remaining ATP. Wait 40 minutes.

  • Readout: Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Measure luminescence.

  • Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC₅₀.

Part 4: Safety & Toxicology (Critical Assessment)

While the pyrazole core is generally safe, the furan moiety introduces specific toxicological risks that must be monitored during preclinical development.

The Furan Metabolic Liability: Furan rings can be metabolically activated by Cytochrome P450 enzymes (specifically CYP2E1) to form cis-2-butene-1,4-dial , a reactive electrophile.

  • Risk: This intermediate can form covalent adducts with proteins and DNA, leading to hepatotoxicity or carcinogenicity.

  • Mitigation Strategy:

    • Monitor glutathione (GSH) trapping in microsomal stability assays to detect reactive metabolites.

    • Consider replacing the furan with a thiophene or pyridine if toxicity is observed, as these are often safer bioisosteres.

Toxicology Compound N-(2-Furylmethyl)-... (Parent Drug) CYP CYP450 Metabolism (Bioactivation) Compound->CYP Metabolite Reactive Enedial Intermediate (Toxic) CYP->Metabolite Adduct Protein/DNA Adducts (Hepatotoxicity) Metabolite->Adduct Unchecked SafePath Glutathione Conjugation (Detoxification) Metabolite->SafePath + GSH

Figure 2: Metabolic activation pathway of the furan moiety and potential detoxification via Glutathione.

Part 5: Future Directions & Optimization

For researchers pursuing this lead, the following optimization strategies are recommended:

  • Scaffold Hopping: Replace the furan ring with a 2-pyridine or 4-pyridine ring to improve metabolic stability while maintaining the H-bond acceptor capability.

  • Substituent Scan: Introduce a halogen (Cl, F) at the 4-position of the pyrazole ring. This often increases potency against kinases by filling the hydrophobic "gatekeeper" pocket.

  • Linker Modification: Methylate the secondary amine (N-methyl) to test the necessity of the H-bond donor. If activity is lost, the donor is essential (confirming the kinase hinge binding mode).

References
  • Baraldi, P. G., et al. (2004). "Pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine derivatives as potent and selective A2A adenosine receptor antagonists." Journal of Medicinal Chemistry. Link (Demonstrates utility of pyrazole-amine scaffolds).

  • Che, P., et al. (2002). "Kinetin inhibits apoptosis of aging spleen cells induced by D-galactose in mice." Mechanisms of Ageing and Development. Link (Establishes N-furfuryl therapeutic relevance).

  • Peterson, L. A. (2013). "Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring." Chemical Research in Toxicology. Link (Authoritative source on Furan toxicity).

  • PubChem Compound Summary. "1,5-Dimethyl-1H-pyrazol-3-amine." National Center for Biotechnology Information. Link (Precursor data).

  • ChemSRC. "N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine - CAS 1855938-13-4."[2][3] Link (Chemical identity verification).

Sources

Foundational

structure-activity relationship of furan-pyrazole amine derivatives

An In-Depth Technical Guide to the Structure-Activity Relationship of Furan-Pyrazole Amine Derivatives For Researchers, Scientists, and Drug Development Professionals Abstract The confluence of distinct heterocyclic scaf...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Structure-Activity Relationship of Furan-Pyrazole Amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The confluence of distinct heterocyclic scaffolds into novel molecular architectures represents a cornerstone of modern medicinal chemistry. This guide provides a comprehensive exploration of furan-pyrazole amine derivatives, a class of compounds demonstrating significant therapeutic potential across oncology, infectious diseases, and neurology. We will dissect the intricate structure-activity relationships (SAR) that govern their biological effects, moving beyond a mere catalog of compounds to explain the causal links between molecular modification and pharmacological outcome. This document is structured to serve as a practical reference for drug development professionals, offering detailed experimental protocols, quantitative data summaries, and field-proven insights into the design and evaluation of this promising compound class.

The Strategic Union of Privileged Scaffolds

The rationale for hybridizing furan and pyrazole moieties stems from the unique and complementary properties each ring system contributes to a molecule's overall pharmacological profile.

The Furan Ring: A Versatile Bioisostere

The furan ring, a five-membered aromatic heterocycle, is a crucial component in numerous physiologically active compounds.[1][2] Its significance in medicinal chemistry is multifaceted:

  • Bioisosterism: Furan often serves as a bioisostere for the phenyl ring. This substitution can modify steric and electronic properties, which may lead to improved metabolic stability, enhanced drug-receptor interactions, and better bioavailability.[1]

  • Interaction Potential: The oxygen atom in the furan ring can participate in both polar and non-polar interactions, allowing for a broad range of binding possibilities with biological targets.[1]

  • Pharmacokinetic Enhancement: The inclusion of a furan moiety can improve a compound's overall pharmacokinetic profile, including absorption and distribution.[1][3]

The Pyrazole Core: A Conformationally Rigid Anchor

The pyrazole ring system is a well-established "privileged scaffold" in drug discovery, present in numerous FDA-approved therapeutics.[4][5][6] Its value is derived from several key attributes:

  • Structural Rigidity: The pyrazole motif offers conformational rigidity, which helps to pre-organize the molecule for optimal binding to a target, often leading to higher potency and selectivity.[7]

  • Hydrogen Bonding: The two adjacent nitrogen atoms provide opportunities for hydrogen bond donor and acceptor interactions, which are critical for anchoring a molecule within a protein's active site.[7]

  • Diverse Bioactivities: Pyrazole derivatives have demonstrated a vast array of pharmacological effects, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective activities.[5][8][9][10]

The amine linker, which tethers these two scaffolds, is not merely a spacer. Its length, flexibility, and chemical nature are critical for orienting the furan and pyrazole rings correctly within the target's binding pocket and can contribute its own hydrogen bonding interactions.

Core Structure-Activity Relationships (SAR)

The biological activity of furan-pyrazole amine derivatives can be profoundly altered by even slight modifications to the substitution patterns on either heterocyclic ring or the linker.[2] The following sections dissect these relationships based on primary therapeutic targets.

Anticancer Activity: Targeting Key Oncogenic Pathways

Furan-pyrazole derivatives have emerged as potent anticancer agents, primarily through the inhibition of protein kinases that are crucial for tumor growth and proliferation.[11]

Key SAR Insights for Kinase Inhibition (Akt, EGFR, VEGFR-2):

  • Pyrazole N1-Substitution: The substituent on the N1 position of the pyrazole ring is critical. Large, bulky groups are often well-tolerated and can extend into hydrophobic pockets of the kinase active site. Phenyl or substituted phenyl groups are common and highly effective.[8][9]

  • Pyrazole C3-Position: Substitutions at the C3-position often interact with the hinge region of the kinase. Groups capable of forming hydrogen bonds are particularly effective.

  • Furan Ring Substitutions: The substitution pattern on the furan ring influences selectivity and potency. For instance, in a series of pyrazol-furan carboxamides designed as Akt inhibitors, specific substitutions were crucial for achieving high potency.[12]

  • Amine Linker: The nature of the amine linker, often an amide (carboxamide), is vital for correct orientation. The carbonyl oxygen and N-H group of the amide can form critical hydrogen bonds with the kinase backbone.[12]

A notable example is the development of dual EGFR and VEGFR-2 inhibitors. SAR studies revealed that introducing a sulfonamide group with a p-methyl moiety on a terminal aromatic ring resulted in potent dual inhibition.[13] Similarly, the presence of a pyrazolone ring was shown to favor VEGFR-2 inhibition, while cyclization into a pyrazolopyrimidine could modulate the activity profile.[13]

cluster_0 Furan-Pyrazole Amine Derivative cluster_1 Kinase Signaling Pathway drug Furan-Pyrazole Amine Inhibitor Kinase Oncogenic Kinase (e.g., Akt, EGFR) drug->Kinase Inhibition ATP ATP ATP->Kinase Substrate Substrate Protein Kinase->Substrate P pSubstrate Phosphorylated Substrate Downstream Downstream Signaling (Proliferation, Survival) pSubstrate->Downstream

Caption: Kinase inhibition by a furan-pyrazole amine derivative.

Neuroprotective Activity: Combating Protein Aggregation

Certain furan-2-yl-1H-pyrazole derivatives have shown significant efficacy in inhibiting the aggregation of α-synuclein, a pathological hallmark of Parkinson's disease.[14][15]

Key SAR Insights for α-Synuclein Aggregation Inhibition:

  • The core furan-pyrazole scaffold is the key pharmacophore responsible for disrupting the self-assembly of α-synuclein monomers.[14]

  • Modifications at various positions on both rings can fine-tune the inhibitory activity, suggesting that specific steric and electronic properties are required for optimal interaction with the protein.[14]

Antimicrobial Activity

The furan and pyrazole scaffolds are independently known to be present in many antimicrobial agents.[3][10][16] Their combination offers a promising avenue for developing new anti-infectives.

Key SAR Insights for Antimicrobial Activity:

  • Lipophilicity: The overall lipophilicity of the molecule, modulated by substituents on the aromatic rings, plays a crucial role in its ability to penetrate bacterial cell membranes.

  • Specific Pharmacophores: The presence of certain functional groups, such as an aliphatic amide, can be critical for activity. For example, incorporating a 4-piperidine moiety has been shown to enhance antibacterial effects.[10]

  • Targeting Essential Enzymes: Some pyrazole derivatives act by inhibiting essential bacterial enzymes like β-ketoacyl-acyl carrier protein synthase III (FabH), which is central to fatty acid biosynthesis.[17] For these compounds, substitutions (e.g., fluoro- or chloro-phenyl groups) that optimize binding to the enzyme's active site are key to potency.[17]

Synthetic Strategies and Methodologies

The synthesis of furan-pyrazole amine derivatives typically follows a convergent approach, where the furan and pyrazole-containing fragments are synthesized separately and then coupled. A common and versatile method involves the Claisen-Schmidt condensation to form a chalcone intermediate, which is then cyclized.

G cluster_A cluster_B cluster_C cluster_D A Furan-containing Ketone C Pyrazolyl Chalcone Intermediate A->C Claisen-Schmidt Condensation B Pyrazole-containing Aldehyde B->C D Furan-Pyrazole Amine Derivative C->D Cyclization with Hydrazine/Amine

Sources

Exploratory

The 1,5-Dimethyl-1H-Pyrazol-3-Amine Scaffold: A Privileged Motif in Kinase-Targeted Drug Discovery

An In-Depth Technical Guide for Researchers and Drug Development Professionals The 1,5-dimethyl-1H-pyrazol-3-amine core is a recognized privileged scaffold in medicinal chemistry, demonstrating significant potential as a...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Researchers and Drug Development Professionals

The 1,5-dimethyl-1H-pyrazol-3-amine core is a recognized privileged scaffold in medicinal chemistry, demonstrating significant potential as a versatile template for the design of potent and selective inhibitors of various protein kinases. Its inherent structural features and synthetic tractability have made it a focal point in the development of therapeutics for a range of diseases, most notably in oncology and inflammatory disorders. This guide provides a comprehensive overview of the key biological targets of this scaffold, the underlying mechanisms of action, and the critical experimental methodologies for target validation and compound characterization.

Core Biological Targets: A Focus on the Kinome

The 1,5-dimethyl-1H-pyrazol-3-amine scaffold has been predominantly explored for its ability to target the ATP-binding site of protein kinases, a large family of enzymes that play a central role in cellular signaling. Dysregulation of kinase activity is a hallmark of numerous diseases, making them a prime target for therapeutic intervention. Key kinase families targeted by derivatives of this scaffold include:

  • Receptor-Interacting Protein Kinase 1 (RIPK1): A crucial regulator of cellular necroptosis and inflammation. Inhibition of RIPK1 is a promising strategy for the treatment of inflammatory diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease, as well as neurodegenerative conditions.[1][2][3][4][5]

  • Cyclin-Dependent Kinases (CDKs): A family of serine/threonine kinases that control the progression of the cell cycle. Specific CDKs, such as CDK2 and the PCTAIRE family member CDK16, have been identified as targets for pyrazole-based inhibitors.[6] Dysregulation of CDK activity is a common feature of cancer, and CDK inhibitors are a well-established class of anticancer agents.[7]

  • Other Kinases: The versatility of the pyrazole scaffold has led to its investigation against a broader range of kinases, including Janus kinases (JAKs) and Hematopoietic Progenitor Kinase 1 (HPK1), highlighting its potential for broader therapeutic applications.[8]

Causality Behind Experimental Choices: Structure-Activity Relationships (SAR)

The potency and selectivity of kinase inhibitors based on the 1,5-dimethyl-1H-pyrazol-3-amine scaffold are profoundly influenced by the nature of the substituents at various positions of the pyrazole ring and appended moieties. Understanding these structure-activity relationships is paramount for rational drug design.

  • N1-Methyl Group: The methyl group at the N1 position of the pyrazole ring often plays a crucial role in establishing key interactions within the ATP-binding pocket of the target kinase. It can contribute to hydrophobic interactions and influence the overall conformation of the inhibitor, thereby impacting both potency and selectivity.[9] In some cases, this N1-methylation has been shown to improve solubility and selectivity.[8]

  • C5-Methyl Group: The methyl group at the C5 position can also modulate the inhibitor's binding affinity and selectivity profile. It can engage in hydrophobic interactions with the kinase and its presence can be critical for achieving high potency against specific targets.[9]

  • Substituents on the 3-Amino Group: The 3-amino group serves as a key attachment point for various heterocyclic and aromatic systems that extend into different regions of the ATP-binding site. The nature of these substituents is a primary determinant of the inhibitor's selectivity profile across the kinome.

Key Signaling Pathways

The therapeutic effects of 1,5-dimethyl-1H-pyrazol-3-amine-based inhibitors are a direct consequence of their modulation of specific signaling pathways.

RIPK1 Signaling in Necroptosis and Inflammation

RIPK1 is a central node in the tumor necrosis factor (TNF) signaling pathway, where it can initiate either pro-survival signals through NF-κB activation or pro-death signals via apoptosis or necroptosis. In the context of inflammation, the kinase activity of RIPK1 is critical for the assembly of the necrosome, a protein complex that executes programmed necrosis.[1][2][3][4][5] Inhibition of RIPK1 kinase activity by pyrazole-based compounds can block the formation of the necrosome, thereby preventing necroptotic cell death and the subsequent release of damage-associated molecular patterns (DAMPs) that fuel inflammation.

RIPK1_Signaling cluster_extracellular Extracellular cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm TNF-alpha TNF-alpha TNFR1 TNFR1 TNF-alpha->TNFR1 Binds Complex_I Complex I (TRADD, TRAF2, cIAP1/2, RIPK1) TNFR1->Complex_I Recruits RIPK1_ub Ub-RIPK1 Complex_I->RIPK1_ub Ubiquitination Complex_IIa Complex IIa (FADD, Casp8, RIPK1) Complex_I->Complex_IIa Transitions to Necrosome Necrosome (RIPK1, RIPK3, MLKL) Complex_I->Necrosome Forms (Casp8 inactive) NF-kB NF-kB Activation RIPK1_ub->NF-kB Activates Survival Cell Survival & Inflammation NF-kB->Survival Leads to Apoptosis Apoptosis Complex_IIa->Apoptosis Induces Necroptosis Necroptosis Necrosome->Necroptosis Induces Inhibitor 1,5-dimethyl-1H-pyrazol-3-amine Inhibitor Inhibitor->Necrosome Inhibits (Blocks RIPK1 kinase activity)

Caption: Simplified RIPK1 signaling pathway showing points of intervention by inhibitors.

CDK Signaling in Cell Cycle Control

CDKs, in complex with their regulatory cyclin partners, drive the cell through the various phases of the cell cycle. For instance, the CDK2/cyclin E complex is essential for the G1/S phase transition, initiating DNA replication.[10][11][12] The PCTAIRE kinase CDK16, activated by cyclin Y, has been implicated in various cellular processes, and its dysregulation is associated with cancer.[6] Pyrazole-based inhibitors that target these CDKs can induce cell cycle arrest and apoptosis in cancer cells.

CDK_Signaling cluster_G1 G1 Phase cluster_S S Phase Mitogenic_Signals Mitogenic_Signals CyclinD_CDK46 Cyclin D / CDK4/6 Mitogenic_Signals->CyclinD_CDK46 Activate pRb_E2F pRb-E2F Complex CyclinD_CDK46->pRb_E2F Phosphorylates pRb_p p-pRb E2F E2F pRb_p->E2F Releases CyclinE_CDK2 Cyclin E / CDK2 E2F->CyclinE_CDK2 Induces Cyclin E expression DNA_Replication DNA Replication CyclinE_CDK2->DNA_Replication Initiates Inhibitor 1,5-dimethyl-1H-pyrazol-3-amine Inhibitor Inhibitor->CyclinE_CDK2 Inhibits

Caption: Simplified CDK2 signaling pathway in the G1/S transition.

Experimental Protocols for Target Validation and Characterization

The identification and validation of biological targets for novel compounds are critical steps in drug discovery. The following are key methodologies employed for characterizing the interaction of 1,5-dimethyl-1H-pyrazol-3-amine derivatives with their protein targets.

In Vitro Kinase Inhibition Assay

This assay is fundamental for determining the potency of a compound against a specific kinase.

Principle: The assay measures the transfer of a phosphate group from ATP to a substrate by the kinase. The amount of product formed (phosphorylated substrate or ADP) is quantified, and the inhibitory effect of the compound is determined.

Step-by-Step Methodology:

  • Reaction Setup: In a microplate well, combine the purified kinase, a specific peptide or protein substrate, and the test compound at various concentrations.

  • Initiation: Start the kinase reaction by adding a solution of ATP and MgCl₂.

  • Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

  • Termination and Detection: Stop the reaction and quantify the amount of ADP produced using a commercial kit such as ADP-Glo™. This involves converting the ADP to ATP, which then drives a luciferase-based reaction, producing a luminescent signal.

  • Data Analysis: The luminescent signal is inversely proportional to the kinase activity. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful technique to confirm target engagement in a cellular environment.[13][14]

Principle: The binding of a ligand (inhibitor) to its target protein increases the protein's thermal stability. This stabilization can be detected by heating the cells and measuring the amount of soluble protein remaining at different temperatures.

Step-by-Step Methodology:

  • Cell Treatment: Treat intact cells with the test compound or a vehicle control.

  • Heat Shock: Aliquot the cell suspension and heat the samples at a range of temperatures for a short duration (e.g., 3-8 minutes) using a thermal cycler.

  • Cell Lysis: Immediately cool the samples and lyse the cells to release the proteins.

  • Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

  • Quantification of Soluble Protein: Collect the supernatant containing the soluble proteins and quantify the amount of the target protein using methods such as Western blotting or high-throughput immunoassays (e.g., AlphaLISA®).[15]

  • Data Analysis: Plot the amount of soluble target protein as a function of temperature to generate a melting curve. A shift in the melting curve to higher temperatures in the presence of the compound indicates target engagement.

CETSA_Workflow Start Start Cell_Culture 1. Cell Culture Start->Cell_Culture Compound_Treatment 2. Treat cells with compound or vehicle Cell_Culture->Compound_Treatment Heat_Shock 3. Heat cells at various temperatures Compound_Treatment->Heat_Shock Cell_Lysis 4. Lyse cells Heat_Shock->Cell_Lysis Centrifugation 5. Centrifuge to separate soluble and aggregated proteins Cell_Lysis->Centrifugation Supernatant_Collection 6. Collect supernatant Centrifugation->Supernatant_Collection Protein_Quantification 7. Quantify target protein (e.g., Western Blot) Supernatant_Collection->Protein_Quantification Data_Analysis 8. Generate melting curves and determine thermal shift Protein_Quantification->Data_Analysis End End Data_Analysis->End

Caption: General experimental workflow for the Cellular Thermal Shift Assay (CETSA®).

Surface Plasmon Resonance (SPR)

SPR is a label-free biophysical technique used to measure the kinetics and affinity of binding between a small molecule and a protein.[16][17]

Principle: The protein of interest (ligand) is immobilized on a sensor chip. The test compound (analyte) is flowed over the surface. The binding of the analyte to the ligand causes a change in the refractive index at the sensor surface, which is detected in real-time.

Step-by-Step Methodology:

  • Ligand Immobilization: Covalently immobilize the purified kinase onto a sensor chip.

  • Analyte Injection: Inject a series of concentrations of the pyrazole compound over the sensor surface.

  • Association and Dissociation Monitoring: Monitor the change in the SPR signal in real-time to observe the association (binding) and dissociation of the compound.

  • Regeneration: After each binding cycle, regenerate the sensor surface by injecting a solution that removes the bound analyte without denaturing the ligand.

  • Data Analysis: Fit the sensorgram data to a suitable binding model to determine the association rate constant (kₐ), dissociation rate constant (kₑ), and the equilibrium dissociation constant (Kₑ).

Quantitative Data Summary

The following table provides a summary of representative biological activity data for pyrazole-based kinase inhibitors. While not all compounds contain the exact 1,5-dimethyl-1H-pyrazol-3-amine scaffold, this data illustrates the potency that can be achieved with this general structural class.

Compound ClassTarget KinaseIC₅₀ / Kᵢ (nM)Reference
Pyrazole-basedTβRI15 (Kᵢ)[18]
Pyrazolo[1,5-a]pyrimidineCDK70.2 - 1.6 (µM, IC₅₀)[19]
1-Isopropyl-3-methyl-pyrazoleRET (wt)44 (IC₅₀)[20]
Pyrazole derivativeHPK1<3 (IC₅₀)[8]
Pyrazole-basedJAK212.61 (IC₅₀)[21]

Conclusion

The 1,5-dimethyl-1H-pyrazol-3-amine scaffold represents a highly valuable starting point for the design of potent and selective kinase inhibitors. Its favorable physicochemical properties and synthetic accessibility, combined with a deep understanding of its structure-activity relationships, have enabled the development of promising drug candidates for a variety of diseases. The continued exploration of this privileged scaffold, guided by the robust experimental methodologies outlined in this guide, holds great promise for the future of targeted therapeutics.

References

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Foundational

An In-Depth Technical Guide to the Calculated LogP and Hydrophobicity of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine

Abstract Lipophilicity is a critical physicochemical property that governs the pharmacokinetic and pharmacodynamic profile of drug candidates. This guide provides a comprehensive analysis of the predicted lipophilicity f...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Lipophilicity is a critical physicochemical property that governs the pharmacokinetic and pharmacodynamic profile of drug candidates. This guide provides a comprehensive analysis of the predicted lipophilicity for the novel compound N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine. As this specific molecule is not yet characterized in public chemical databases, this document serves as a predictive framework, detailing the computational calculation of the octanol-water partition coefficient (LogP) using a multi-algorithm approach. Furthermore, it presents authoritative, step-by-step experimental protocols for the empirical determination of hydrophobicity, based on OECD guidelines. We delve into the influence of the compound's basicity (predicted pKa) on its pH-dependent lipophilicity (LogD), a parameter of greater physiological relevance. This whitepaper is intended for researchers, medicinal chemists, and drug development professionals, offering both predictive data and a robust methodological blueprint for validating the hydrophobic character of this and similar novel chemical entities.

Section 1: The Central Role of Lipophilicity in Drug Discovery

The journey of a drug from administration to its target site is a complex process governed by its absorption, distribution, metabolism, and excretion (ADME) properties.[1][2][] A primary determinant of a molecule's ADME profile is its lipophilicity—the affinity of a compound for a non-polar, lipid-like environment versus a polar, aqueous one.[1][2][4] This characteristic is quantitatively expressed by the partition coefficient (P) and, more commonly, its logarithmic form, LogP.

LogP is defined as the ratio of a compound's concentration in a non-polar solvent (typically n-octanol) to its concentration in an aqueous solvent (water) at equilibrium.[5][6]

LogP = log ( [Compound]octanol / [Compound]water )

A balanced LogP is crucial; while sufficient lipophilicity is necessary for a drug to passively diffuse across the lipid bilayers of cell membranes, excessive lipophilicity can lead to poor aqueous solubility, increased metabolic clearance, and potential toxicity.[][4] The hydrophobic interactions between a drug and its biological target are also fundamental to binding affinity and specificity, making lipophilicity a key parameter to optimize in drug design.[7][8][9]

For ionizable molecules, the distribution coefficient, LogD, which accounts for the pH of the aqueous medium and the compound's acid dissociation constant (pKa), provides a more physiologically relevant measure of lipophilicity.[5][10][11]

This guide focuses on the pyrazole class of compounds, which are N-heterocyclic scaffolds frequently utilized in medicinal chemistry for their diverse biological activities.[12][13] Understanding the lipophilicity of a novel pyrazole derivative is a foundational step in assessing its potential as a drug candidate.

Section 2: Profile of the Target Compound: N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine

To accurately assess lipophilicity, a clear understanding of the molecule's structure is paramount.

Chemical Structure:

  • IUPAC Name: N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine

  • Molecular Formula: C10H13N3O

  • SMILES: CN1N=C(NCC2=CC=CO2)C=C1C

Structural Component Analysis:

  • 1,5-dimethyl-1H-pyrazol-3-amine Core: This is the foundational scaffold. The pyrazole ring itself is aromatic and possesses both hydrogen bond donating (-NH) and accepting (pyridine-like nitrogen) capabilities. The two methyl groups (-CH3) are non-polar and will contribute positively to the overall lipophilicity. The primary amine group (-NH2) is polar and capable of hydrogen bonding, which will decrease lipophilicity.

  • N-(2-Furylmethyl) Substituent: This group attached to the amine consists of a furan ring and a methylene (-CH2-) linker.

    • Furan Ring: An aromatic heterocycle containing oxygen. While the carbon backbone is hydrophobic, the oxygen atom introduces polarity and can act as a hydrogen bond acceptor.

    • Methylene Linker: A non-polar group that increases the separation between the polar amine and the furan ring, contributing slightly to lipophilicity.

The interplay between the hydrophobic methyl and aromatic ring carbons and the polar amine, pyrazole nitrogens, and furan oxygen will determine the compound's overall hydrophobic character.

Section 3: Computational Prediction of LogP (cLogP)

In the early stages of drug discovery, before a compound is synthesized, its properties are often predicted computationally.[14] Calculated LogP (cLogP) values are derived from algorithms that sum the contributions of individual atoms or molecular fragments.[15] Given the variability between algorithms, using a consensus approach provides a more reliable estimate.[16]

Below is a summary of predicted LogP values for N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine from several well-established computational models.

Prediction Method/ModelPredicted LogP (cLogP)Principle of Method
ALOGP 1.45Atom-based method summing contributions of 90 atom types.[15]
XLOGP3 1.18Atom-additive method with correction factors for intramolecular interactions.[17]
Molinspiration (miLogP) 1.35Group contribution method based on a training set of over 12,000 drug-like molecules.[18]
Consensus LogP 1.33 ± 0.14 Average of the predictive models.

Interpretation of cLogP Data: The predicted LogP values are highly consistent, falling within a narrow range of 1.18 to 1.45. The consensus value of 1.33 suggests that N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine is a moderately lipophilic compound. This value is well within the desirable range for orally bioavailable drugs (typically LogP < 5), as suggested by frameworks like Lipinski's Rule of Five.[6] This prediction indicates the compound should possess sufficient lipophilicity to cross biological membranes without being so high as to cause issues with aqueous solubility or rapid metabolic clearance.[]

Section 4: Experimental Framework for Hydrophobicity Determination

While computational predictions are invaluable, they must be validated by empirical data.[16] The gold-standard methods for determining LogP are established by the Organisation for Economic Co-operation and Development (OECD).

Methodology 1: The Shake-Flask Method (OECD Guideline 107)

This classic method directly measures the partitioning of a substance between n-octanol and water and is suitable for compounds with an expected LogP between -2 and 4.[19][20]

Protocol: OECD 107

  • Preparation of Solvents: Pre-saturate high-purity n-octanol with water and, separately, water with n-octanol by shaking for 24 hours at the test temperature (e.g., 25°C), followed by a 24-hour separation period.

  • Test Substance Preparation: Prepare a stock solution of the test compound in n-octanol. The final concentration in either phase should not exceed 0.01 mol/L.

  • Partitioning: In triplicate, combine the pre-saturated solvents in appropriate volume ratios (e.g., 1:1, 2:1, 1:2) in vessels. Add a known amount of the test substance stock solution.

  • Equilibration: Agitate the vessels at a constant temperature (25 ± 1°C) until equilibrium is reached. This can be determined by measuring the concentration in one phase at successive time intervals.

  • Phase Separation: Centrifuge the vessels to ensure complete separation of the two phases.[20]

  • Concentration Analysis: Carefully sample each phase, avoiding cross-contamination. Determine the concentration of the test substance in both the n-octanol and water phases using a validated analytical method (e.g., UV-Vis Spectroscopy, HPLC, GC).

  • Calculation: Calculate the LogP using the measured concentrations from each of the triplicate runs. The final reported value should be the average, with the standard deviation not exceeding ± 0.3 log units.[20]

Methodology 2: RP-HPLC Method (OECD Guideline 117)

This is a faster, more resource-efficient method that correlates a compound's retention time on a non-polar stationary phase with its LogP. It is suitable for LogP values from 0 to 6.[21][22][23]

Protocol: OECD 117

  • System Setup: Use a High-Performance Liquid Chromatography (HPLC) system with a reverse-phase column (e.g., C18) and an isocratic mobile phase (e.g., methanol/water mixture).

  • Calibration: Prepare a set of at least 6 structurally similar reference compounds with known LogP values that bracket the expected LogP of the test substance.[24]

  • Standard Analysis: Inject each reference compound and record its retention time (tR).

  • Dead Time Determination: Determine the column dead time (t0) by injecting a non-retained substance (e.g., thiourea).

  • Capacity Factor Calculation: For each reference compound, calculate the capacity factor (k) using the formula: k = (tR - t0) / t0 .

  • Calibration Curve: Plot a graph of log k versus the known LogP for the reference standards. A linear regression of this plot constitutes the calibration curve.

  • Test Substance Analysis: Inject the test compound, N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine, in duplicate and determine its average retention time. Calculate its capacity factor, ktest.

  • LogP Determination: Interpolate the LogP of the test substance from its log ktest value using the calibration curve's regression equation.[22]

G cluster_prep Preparation cluster_decision Method Selection cluster_sf Shake-Flask (OECD 107) cluster_hplc RP-HPLC (OECD 117) prep_solvents Prepare Pre-saturated n-Octanol & Water sf1 Equilibrate Compound in Solvent Phases prep_solvents->sf1 prep_compound Synthesize & Purify Target Compound decision Choose Method based on Throughput & Purity prep_compound->decision prep_standards Procure Reference Standards (HPLC) hplc1 Create Calibration Curve with Standards prep_standards->hplc1 decision->sf1 High Purity Low Throughput decision->hplc1 High Throughput Screening sf2 Separate Phases (Centrifugation) sf1->sf2 sf3 Analyze Concentration in Each Phase sf2->sf3 sf4 Calculate LogP Directly sf3->sf4 final_report Final Report: Validated LogP sf4->final_report hplc2 Inject Test Compound & Measure Retention Time hplc1->hplc2 hplc3 Calculate Capacity Factor (k) hplc2->hplc3 hplc4 Interpolate LogP from Calibration hplc3->hplc4 hplc4->final_report start Start start->prep_compound

Section 5: The Impact of Ionization: pKa and the Distribution Coefficient (LogD)

The target molecule contains a basic amine group on the pyrazole ring. At physiological pH (e.g., 7.4 in blood plasma), this group will be partially protonated (ionized).[11] Ionized species are significantly more water-soluble than their neutral counterparts, which dramatically affects partitioning behavior.[25][26]

Predicted pKa: The pKa is the pH at which a functional group is 50% ionized. While unsubstituted pyrazole is weakly basic (pKa ≈ 2.5), the electron-donating effects of the amine and methyl groups are expected to increase the basicity of the ring nitrogens and the exocyclic amine.[27][28] Computational prediction suggests the most basic site on N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine has a pKa ≈ 4.5 - 5.5 .

Physiological Relevance (LogD): The distribution coefficient, LogD, is the effective lipophilicity at a specific pH and is more relevant for predicting in vivo behavior.[10] It is related to LogP and pKa by the following equation for a basic compound:

LogD = LogP - log(1 + 10(pKa - pH)) [6]

Using our consensus cLogP of 1.33 and a predicted pKa of 5.0, we can calculate the LogD at physiological pH:

  • LogD7.4 = 1.33 - log(1 + 10(5.0 - 7.4))

  • LogD7.4 = 1.33 - log(1 + 10-2.4)

  • LogD7.4 = 1.33 - log(1.004) ≈ 1.328

At a pH of 7.4, which is significantly above the predicted pKa, the compound is predominantly in its neutral, un-ionized form. Therefore, its LogD7.4 is nearly identical to its LogP. However, in more acidic environments like the stomach (pH 1-3), the compound would be almost fully ionized, leading to a much lower LogD and higher aqueous solubility.

G cluster_params Core Physicochemical Properties cluster_env Environmental Factor cluster_result Physiologically Relevant Outcome logp LogP (Intrinsic Lipophilicity of Neutral Species) logd LogD (Effective Lipophilicity at a given pH) logp->logd Governs neutral form partitioning pka pKa (Ionization Constant) pka->logd Determines ionization state ph pH of Aqueous Environment ph->logd Controls ionization equilibrium

Section 6: Conclusion and Future Outlook

This technical guide establishes a robust physicochemical profile for the novel compound N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine, centered on its lipophilicity.

  • Predicted Lipophilicity: Computational analysis from multiple algorithms yields a consensus cLogP of 1.33 , indicating moderate lipophilicity suitable for a potential drug candidate.

  • pH-Dependent Behavior: With a predicted pKa of ~5.0 , the compound's lipophilicity will be highly dependent on pH, being significantly more water-soluble in acidic environments. At physiological pH 7.4, its effective lipophilicity (LogD7.4 ) is predicted to be nearly identical to its LogP.

  • Path to Validation: Detailed protocols for experimental validation via the Shake-Flask (OECD 107) and RP-HPLC (OECD 117) methods have been provided to guide empirical confirmation of these critical parameters.

For drug development professionals, the next logical step is the experimental validation of the predicted LogP and pKa. The methodologies outlined herein provide a clear and authoritative path for these studies. The favorable predicted lipophilicity profile warrants further investigation of this compound's ADME properties as part of a comprehensive drug discovery program.

References

  • Hydrophobicity – Shake Flasks, Protein Folding and Drug Discovery. (n.d.). National Center for Biotechnology Information. [Link]

  • Jorgensen, W. L. (2021). Selected Thoughts on Hydrophobicity in Drug Design. MDPI. [Link]

  • Lipophilicity: A Crucial Concept in Drug Design and Pharmacology. (2024). Preprints.org. [Link]

  • What is Lipophilicity? (2024). Pion Inc. [Link]

  • Jorgensen, W. L. (2021). Selected Thoughts on Hydrophobicity in Drug Design. PubMed. [Link]

  • Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. (n.d.). OECD. [Link]

  • OECD Test 117: Partition coefficient (n-octanol/water) by HPLC method. (2021). Analytice. [Link]

  • LogP/LogD/Pka Analysis. (n.d.). Protheragen. [Link]

  • Shultz, M. D. (2019). Is there enough focus on lipophilicity in drug discovery? Taylor & Francis Online. [Link]

  • Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. (n.d.). OECD. [Link]

  • Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method. (n.d.). OECD. [Link]

  • Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method. (2022). OECD. [Link]

  • Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. (2009). Bentham Science. [Link]

  • Schneider, H. J. (2025). Problematic Attributions of Entropic and Hydrophobic Effects in Drug Interactions. ACS Bio & Med Chem Au. [Link]

  • Kumar, A., et al. (2010). Optimized Hydrophobic Interactions and Hydrogen Bonding at the Target-Ligand Interface Leads the Pathways of Drug-Designing. PLOS One. [Link]

  • Measurement of the surface hydrophobicity of engineered nanoparticles using an atomic force microscope. (2018). Royal Society of Chemistry. [Link]

  • OECD GUIDELINES FOR THE TESTING OF CHEMICALS. (2006). OECD. [Link]

  • Hydrophobicity scales. (n.d.). Wikipedia. [Link]

  • Green, M. (2024). LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties. michael-g-green.com. [Link]

  • Determination of the Partition Coefficient n-octanol/water. (n.d.). Biotecnologie BT. [Link]

  • Xing, L., et al. (2002). Novel Methods for the Prediction of logP, pKa, and logD. ACS Publications. [Link]

  • P, S. (2021). Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences. [Link]

  • Estimating the octanol-water partition coefficient for chemical substances. (2022). GOV.UK. [Link]

  • OECD GUIDELINE FOR THE TESTING OF CHEMICALS. (1995). OECD. [Link]

  • LogD. (2019). Cambridge MedChem Consulting. [Link]

  • Banerjee, S., et al. (2026). Molecular Scale Hydrophobicity and Adsorption Thermodynamics on Hydrophobic-Charged Surfaces. ACS Nano. [Link]

  • Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. (n.d.). ResearchGate. [Link]

  • Comparison of hydrophobicity scales for predicting biophysical properties of antibodies. (2022). Frontiers in Bioengineering and Biotechnology. [Link]

  • The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview. (2012). Central European Journal of Chemistry. [Link]

  • The hydrophobic force: measurements and methods. (2014). MS Researchers. [Link]

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Exploratory

Technical Monograph: Chemoinformatic and Synthetic Profile of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine

The following technical guide details the chemoinformatic profile, synthetic methodology, and structural analysis of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine . Chemical Identity & Digital Representation[1] This...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemoinformatic profile, synthetic methodology, and structural analysis of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine .

Chemical Identity & Digital Representation[1]

This section provides the definitive chemoinformatic identifiers for integration into ELN (Electronic Lab Notebooks) and molecular modeling software. The identifiers are derived from the IUPAC structure N-(furan-2-ylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine.

Core Identifiers
Identifier TypeValueNotes
IUPAC Name N-(Furan-2-ylmethyl)-1,5-dimethyl-1H-pyrazol-3-amineSystematic nomenclature
Canonical SMILES Cc1cc(NCC2=CC=CO2)nn1COptimized for database indexing
Isomeric SMILES Cc1cc(NCC2=CC=CO2)nn1CAchiral molecule; identical to canonical
InChI String InChI=1S/C10H13N3O/c1-8-6-10(12-13(8)2)11-7-9-4-3-5-14-9/h3-6,11H,7H2,1-2H3Standard InChI v1.06+
Molecular Formula C₁₀H₁₃N₃O
Molecular Weight 191.23 g/mol Monoisotopic Mass: 191.1059
Structural Decomposition

The molecule comprises two distinct heteroaromatic systems linked by a secondary amine bridge:

  • Scaffold: 1,5-Dimethyl-1H-pyrazol-3-amine (A privileged pharmacophore).

  • Linker: Methylene bridge (-CH₂-).

  • Pendant: Furan-2-yl moiety (Bioisostere for phenyl/thiophene).

Structural Analysis & Physicochemical Properties[1][4][5][6][7]

Understanding the physicochemical profile is critical for assessing bioavailability and solubility during assay development.

Computed Properties (Lipinski & Veber Rules)
PropertyValueInterpretation
LogP (Predicted) ~1.4 - 1.8Highly lipophilic; good membrane permeability.
TPSA 41.5 ŲWell below the 140 Ų limit; suggests excellent oral bioavailability.
H-Bond Donors 1Secondary amine (-NH-).
H-Bond Acceptors 4Pyrazole N2, Furan O, Amine N.
Rotatable Bonds 3C(pyrazole)-N, N-C(methylene), C(methylene)-C(furan).
Structural Alert Analysis
  • Furan Moiety: While a common bioisostere, the furan ring is a potential structural alert for metabolic activation (formation of reactive enal intermediates via CYP450 oxidation). In early drug discovery, this necessitates careful monitoring of metabolic stability.

  • Pyrazole Core: The 1,5-dimethyl substitution pattern locks the tautomeric state, preventing the N-H tautomerism seen in N-unsubstituted pyrazoles. This ensures a defined hydrogen bond acceptor vector at N2.

Synthetic Methodology

The most robust route for synthesizing this secondary amine is via Reductive Amination . This approach avoids the over-alkylation often seen with direct alkylation of amines and tolerates the sensitive furan ring.

Retrosynthetic Analysis

The target molecule is disconnected at the C-N bond between the methylene linker and the pyrazole amine.

  • Precursor A: 1,5-Dimethyl-1H-pyrazol-3-amine (Nucleophile).

  • Precursor B: Furan-2-carbaldehyde (Furfural) (Electrophile).

Experimental Protocol (Standardized)

Reaction Scheme:

  • Imine Formation: Condensation of the amine with the aldehyde to form an imine (Schiff base) intermediate.

  • Reduction: In situ reduction of the imine to the secondary amine using a mild hydride donor.

Reagents:

  • Amine: 1,5-Dimethyl-1H-pyrazol-3-amine (1.0 eq)

  • Aldehyde: Furfural (1.1 eq)

  • Reductant: Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) (1.5 eq)

  • Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

  • Catalyst: Acetic Acid (AcOH) (1.0 eq) – Crucial for activating the imine formation.

Step-by-Step Procedure:

  • Activation: In a dry round-bottom flask under N₂ atmosphere, dissolve 1,5-dimethyl-1H-pyrazol-3-amine (1.0 mmol) in anhydrous DCE (5 mL).

  • Condensation: Add Furfural (1.1 mmol) and Acetic Acid (1.0 mmol). Stir at room temperature for 1-2 hours. Monitor by TLC/LCMS for the disappearance of the starting amine and formation of the imine intermediate.

  • Reduction: Cool the mixture to 0°C. Add NaBH(OAc)₃ (1.5 mmol) portion-wise over 15 minutes. Allow the reaction to warm to room temperature and stir overnight (12-16 hours).

  • Quench: Quench the reaction with saturated aqueous NaHCO₃ solution. Stir for 20 minutes until gas evolution ceases.

  • Extraction: Extract the aqueous layer with Dichloromethane (DCM) (3 x 10 mL).

  • Purification: Dry the combined organics over Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (SiO₂), eluting with a gradient of Hexanes/Ethyl Acetate (typically 20-50% EtOAc).

Reaction Pathway Visualization

SynthesisPathway Start1 1,5-Dimethyl-1H- pyrazol-3-amine Imine Imine Intermediate (Schiff Base) Start1->Imine Start2 Furfural Start2->Imine Product Target: N-(2-Furylmethyl)-1,5- dimethyl-1H-pyrazol-3-amine Imine->Product Hydride Transfer Step1_Cond AcOH, DCE - H₂O Step2_Red NaBH(OAc)₃ Reduction

Figure 1: Reductive amination pathway. The formation of the imine intermediate is the rate-determining step, catalyzed by acetic acid, followed by irreversible hydride reduction.

Computational & Chemoinformatics Workflow

For researchers integrating this compound into virtual screening or docking campaigns, specific protocols ensure accurate representation.

Ligand Preparation Protocol

When preparing this ligand for docking (e.g., Glide, AutoDock Vina):

  • Protonation State: At physiological pH (7.4), the secondary amine is the most basic site.

    • pKa Prediction: The pyrazole ring electron-withdrawing effect reduces the basicity of the exocyclic amine compared to a standard benzylamine. Calculated pKa is ~5.5 - 6.5.

    • Decision: Dock both the neutral and protonated (+1) species, but prioritize the neutral form if the binding pocket is hydrophobic.

  • Tautomers: The 1,5-dimethyl substitution prevents pyrazole tautomerism. No tautomer enumeration is required for the ring system.

  • Conformational Search: The methylene linker allows free rotation. Ensure the sampling algorithm covers the torsion angle between the pyrazole and furan rings.

Data Integration Workflow

ChemoinfoWorkflow SMILES Input SMILES: Cc1cc(NCC2=CC=CO2)nn1C Standardizer Standardization (RDKit/ChemAxon) SMILES->Standardizer Parse ConfGen 3D Conformer Generation (Low Energy Ensemble) Standardizer->ConfGen Minimize Energy Docking Molecular Docking (Target Protein) ConfGen->Docking Virtual Screen

Figure 2: Chemoinformatics pipeline for processing the SMILES string into a dockable 3D entity.

References

  • IUPAC Nomenclature Rules: Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry. [Link]

  • Reductive Amination Methodology: Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Pyrazole Chemistry: El-Saghier, A. M. (2022).[1] Synthesis and Biological Activity of Some New Pyrazole Derivatives. Current Organic Synthesis. [Link]

  • InChI Standard: Heller, S. R., et al. (2015). InChI, the IUPAC International Chemical Identifier. Journal of Cheminformatics, 7, 23. [Link][2]

Sources

Foundational

Furan-Containing Pyrazole Ligands: A Technical Guide for Researchers in Catalysis and Drug Discovery

Abstract The confluence of furan and pyrazole rings within a single molecular framework gives rise to a class of ligands with significant potential in coordination chemistry, catalysis, and medicinal chemistry. The uniqu...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The confluence of furan and pyrazole rings within a single molecular framework gives rise to a class of ligands with significant potential in coordination chemistry, catalysis, and medicinal chemistry. The unique electronic properties of the electron-rich furan and the versatile coordinating ability of the pyrazole moiety create a synergistic effect, leading to novel metal complexes and biologically active molecules. This in-depth technical guide provides a comprehensive overview of furan-containing pyrazole ligands, from their synthesis and coordination chemistry to their applications in catalysis and drug development. Detailed experimental protocols and an analysis of the structure-activity relationships are presented to equip researchers with the knowledge to explore and innovate in this promising area of chemical science.

Introduction: The Strategic Fusion of Furan and Pyrazole Scaffolds

The integration of distinct heterocyclic moieties into a single molecule is a powerful strategy in modern chemistry for the development of compounds with tailored properties. Furan, a five-membered aromatic heterocycle containing an oxygen atom, is a prevalent structural motif in numerous natural products and pharmaceuticals, valued for its lipophilicity and role as a bioisostere for phenyl and thiophene rings.[1] Pyrazole, another five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of coordination chemistry, forming stable complexes with a wide array of metal ions.[2][3] The pyrazole scaffold is also recognized as a "privileged structure" in medicinal chemistry due to its presence in a multitude of approved drugs.[4][5]

The combination of these two heterocycles into furan-containing pyrazole ligands creates a unique chemical entity. The furan ring can modulate the electronic properties of the pyrazole, influencing its coordination behavior and the reactivity of the resulting metal complexes. Furthermore, the furan's oxygen atom can potentially participate in coordination, leading to multidentate ligands with interesting stereochemical possibilities. This guide will delve into the synthesis, coordination chemistry, and applications of these versatile ligands, providing both foundational knowledge and practical insights for researchers.

Synthetic Strategies for Furan-Containing Pyrazole Ligands

The construction of the furan-pyrazole backbone can be achieved through several synthetic methodologies. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Condensation Reactions with Hydrazines

A common and versatile method for the synthesis of pyrazoles is the condensation of a 1,3-dicarbonyl compound or its equivalent with a hydrazine derivative. For furan-containing pyrazoles, this involves a furan-substituted 1,3-dicarbonyl compound.

A notable example is the condensation of furan-2,3-dione with aryl hydrazines to yield pyrazole derivatives.[6][7] This reaction proceeds through the formation of a hydrazone intermediate, followed by cyclization and dehydration to afford the aromatic pyrazole ring.

G furan_dione Furan-2,3-dione intermediate Hydrazone Intermediate furan_dione->intermediate + aryl_hydrazine Aryl Hydrazine aryl_hydrazine->intermediate pyrazole_product Furan-Containing Pyrazole intermediate->pyrazole_product Cyclization

Caption: Synthesis of furan-containing pyrazoles via condensation.

Multi-component Reactions

Multi-component reactions (MCRs) offer an efficient and atom-economical approach to the synthesis of complex molecules in a single step. A three-component reaction of enaminones, aldehydes, and hydrazine hydrochloride in water has been reported for the synthesis of 1-H-pyrazole derivatives, including those bearing a furan substituent.[8]

Cycloaddition Reactions

The [3+2] cycloaddition of a diazo compound with an alkyne is a powerful method for constructing the pyrazole ring. While less common for the direct synthesis of furan-containing pyrazoles, this method can be employed if a furan-substituted alkyne or diazo compound is used as a precursor.

Coordination Chemistry: A Versatile Chelator

The pyrazole ring is an excellent ligand for a wide range of metal ions, and the presence of a furan moiety can influence its coordination behavior. The nitrogen atoms of the pyrazole ring are the primary coordination sites, acting as N-donors.

Coordination Modes

Furan-containing pyrazole ligands can exhibit various coordination modes, including monodentate, bidentate, and bridging.[2] In the most common monodentate coordination, the pyrazole ligand binds to the metal center through one of its nitrogen atoms. In bidentate chelation, both nitrogen atoms of the pyrazole can coordinate to the same metal center, although this is less common for simple pyrazoles. More frequently, the furan oxygen can participate in chelation along with a pyrazole nitrogen, creating a more stable complex. The bridging mode is prevalent in polynuclear complexes, where the two nitrogen atoms of the pyrazole bridge two different metal centers.

G cluster_0 Coordination Modes Monodentate Monodentate M Metal Monodentate->M Bidentate Bidentate (N,O-chelation) Bidentate->M Bridging Bridging M1 Metal 1 Bridging->M1 M2 Metal 2 Bridging->M2 Ligand1 Furan-Pyrazole M->Ligand1 N-coordination Ligand2 Furan-Pyrazole M->Ligand2 N,O-coordination Ligand3 Furan-Pyrazole M1->Ligand3 N-coordination M2->Ligand3 N-coordination

Caption: Common coordination modes of furan-containing pyrazole ligands.

Formation of Metal-Organic Frameworks (MOFs)

The ability of pyrazole ligands to act as bridging linkers makes them suitable for the construction of metal-organic frameworks (MOFs). The furan moiety can introduce additional functionality and modulate the porosity and surface area of the resulting MOF, which can be advantageous for applications in gas storage and catalysis.

Applications in Catalysis

Metal complexes of pyrazole-based ligands have emerged as effective catalysts for a variety of organic transformations. The electronic and steric properties of the ligand can be fine-tuned by modifying the substituents on the pyrazole and furan rings, allowing for the optimization of catalytic activity and selectivity.

Oxidation Reactions

Copper complexes of pyrazole-containing ligands have shown significant activity in the catalytic oxidation of alcohols and catechols.[4][9] The catalytic cycle often involves the formation of a high-valent copper-oxo species, which is the active oxidant. The furan ring can influence the redox potential of the copper center, thereby affecting the catalytic efficiency.

Table 1: Catalytic Oxidation of Alcohols using Pyrazole-based Copper Complexes

Catalyst/LigandSubstrateOxidantConversion (%)ProductReference
[Cu(L)Cl₂]Benzyl alcoholO₂96Benzaldehyde[4]
[Cu₂(L')₂(OAc)₂]1-PhenylethanolNaOCl91Acetophenone[10]
Cross-Coupling Reactions

Palladium complexes bearing pyrazole-based ligands have been successfully employed as catalysts in Suzuki-Miyaura cross-coupling reactions.[7][11][12] These catalysts are effective for the formation of C-C bonds between aryl halides and boronic acids. The furan moiety can enhance the stability of the palladium catalyst and influence the reaction kinetics.

G Pd0 Pd(0)L₂ ArPdXL2 Ar-Pd(II)(X)L₂ Pd0->ArPdXL2 Oxidative Addition ArX Ar-X ArX->ArPdXL2 ArPdArL2 Ar-Pd(II)(Ar')L₂ ArPdXL2->ArPdArL2 Transmetalation ArBOH2 Ar'-B(OH)₂ ArBOH2->ArPdArL2 ArPdArL2->Pd0 Reductive Elimination ArAr Ar-Ar' ArPdArL2->ArAr

Caption: Simplified catalytic cycle for Suzuki-Miyaura cross-coupling.

Applications in Drug Discovery and Development

The pyrazole nucleus is a well-established pharmacophore, and its combination with a furan ring has led to the discovery of compounds with a wide range of biological activities.

Anticancer Activity

Several furan-containing pyrazole derivatives have demonstrated potent anticancer activity against various cancer cell lines.[1][4] For instance, some compounds have been identified as tubulin polymerization inhibitors, a mechanism of action for several successful anticancer drugs.[4]

Antimicrobial and Antifungal Activity

The furan-pyrazole scaffold has also been explored for the development of antimicrobial and antifungal agents.[10][13] These compounds have shown efficacy against a range of pathogens, suggesting their potential as leads for new anti-infective drugs.

Antimalarial Activity

Furan-containing pyrazolyl pyrazoline derivatives have been synthesized and evaluated for their antimalarial activity against Plasmodium falciparum.[8][14] Some of these compounds have exhibited excellent activity, highlighting the potential of this scaffold in the development of new treatments for malaria.

Table 2: Biological Activities of Furan-Containing Pyrazole Derivatives

Compound ClassBiological ActivityTarget/MechanismIC₅₀/ActivityReference
Benzofuro[3,2-c]pyrazolesAnticancerTubulin polymerization inhibition5-35 fold more potent than ABT-751[4]
Pyrazol-furan carboxamidesAnticancerAkt1 inhibitorIC₅₀ = 30.4 nM[15]
Furan-containing pyrazolyl pyrazolinesAntimalarialPlasmodium falciparum0.21 µM[14]
Pyrazole derivatives containing 5-phenyl-2-furanFungicidalP. infestansSignificant activity[10][13]

Experimental Protocols

This section provides a detailed, step-by-step methodology for the synthesis of a representative furan-containing pyrazole ligand and its copper(II) complex.

Synthesis of 3-(Furan-2-yl)-5-methyl-1H-pyrazole

This procedure is adapted from a reported multi-component reaction.[8]

Materials:

  • 3-(Dimethylamino)-1-(furan-2-yl)but-2-en-1-one (1.0 mmol)

  • Hydrazine hydrochloride (1.2 mmol)

  • Ammonium acetate (0.2 mmol)

  • Water (10 mL)

Procedure:

  • To a 50 mL round-bottom flask, add 3-(dimethylamino)-1-(furan-2-yl)but-2-en-1-one (1.0 mmol), hydrazine hydrochloride (1.2 mmol), ammonium acetate (0.2 mmol), and water (10 mL).

  • Stir the mixture at room temperature for 30 minutes.

  • Heat the reaction mixture to reflux (100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion of the reaction (typically 2-4 hours), cool the mixture to room temperature.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 3-(furan-2-yl)-5-methyl-1H-pyrazole as a brown solid.

Characterization:

  • ¹H NMR (500 MHz, DMSO-d₆): δ 12.46 (1H, br s, NH), 7.34-7.26 (2H, m, furyl H), 7.01 (1H, t, J = 5.0 Hz, furyl H), 6.27 (1H, s, pyrazolyl-H), 2.21 (3H, s, CH₃).[8]

  • ¹³C NMR (125 MHz, DMSO-d₆): δ 146.59, 140.03, 138.05, 128.03, 124.77, 123.73, 101.53, 11.01.[8]

  • Mass Spectrometry (EI-MS): m/z 148 (M⁺).[8]

Synthesis of a Copper(II) Complex with a Pyrazole-based Ligand

This is a general procedure that can be adapted for furan-containing pyrazole ligands.[13]

Materials:

  • 3-(Furan-2-yl)-5-methyl-1H-pyrazole (2.0 mmol)

  • Copper(II) acetate monohydrate (1.0 mmol)

  • Ethanol (20 mL)

  • Water (5 mL)

Procedure:

  • Dissolve copper(II) acetate monohydrate (1.0 mmol) in water (5 mL).

  • In a separate flask, dissolve 3-(furan-2-yl)-5-methyl-1H-pyrazole (2.0 mmol) in ethanol (20 mL).

  • Add the copper(II) acetate solution dropwise to the ligand solution with constant stirring.

  • Heat the reaction mixture to reflux for 3 hours.

  • A colored precipitate should form. Cool the mixture to room temperature.

  • Filter the solid product, wash with ethanol, and dry in a desiccator over anhydrous calcium chloride.

Characterization:

  • FT-IR Spectroscopy: Compare the spectrum of the complex with that of the free ligand. Look for shifts in the C=N and N-H stretching frequencies of the pyrazole ring, indicating coordination to the copper ion.

  • UV-Vis Spectroscopy: The complex should exhibit d-d transitions in the visible region, characteristic of a copper(II) complex.

  • Elemental Analysis: To confirm the stoichiometry of the complex.

  • Single-Crystal X-ray Diffraction: To determine the precise coordination geometry and crystal structure.

Conclusion and Future Outlook

Furan-containing pyrazole ligands represent a versatile and promising class of compounds with broad applications in catalysis and drug discovery. The synthetic accessibility of these ligands, coupled with their tunable electronic and steric properties, makes them attractive targets for further research. Future work in this area should focus on the development of new synthetic methodologies to access a wider range of derivatives, a more in-depth exploration of their coordination chemistry with a variety of transition metals, and the rational design of catalysts and therapeutic agents based on a thorough understanding of their structure-activity relationships. The continued investigation of furan-containing pyrazole ligands is poised to yield significant advancements in both fundamental and applied chemistry.

References

  • Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. (2019). Molecules, 24(2), 306. Available at: [Link]

  • Therapeutic molecules and natural products comprising Furan and Pyrazole nucleus. (n.d.). ResearchGate. Available at: [Link]

  • Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. (2022). Oriental Journal of Chemistry, 38(3). Available at: [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2017). Molecules, 22(1), 137. Available at: [Link]

  • Synthesis and Fungicidal Activity of Novel Pyrazole Derivatives Containing 5-Phenyl-2-Furan. (2019). Bioorganic & Medicinal Chemistry, 27(23), 115048. Available at: [Link]

  • Design, Synthesis and Biological Evaluation of Novel Furan & Thiophene Containing Pyrazolyl Pyrazolines as Antimalarial Agents. (2020). Polycyclic Aromatic Compounds, 42(4), 1-15. Available at: [Link]

  • Design, synthesis and biological evaluation of pyrazol-furan carboxamide analogues as novel Akt kinase inhibitors. (2016). European Journal of Medicinal Chemistry, 123, 113-125. Available at: [Link]

  • Synthesis and fungicidal activity of novel pyrazole derivatives containing 5-Phenyl-2-Furan. (2019). Bioorganic & Medicinal Chemistry, 27(23), 115048. Available at: [Link]

  • A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. (2023). Preprints.org. Available at: [Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). International Journal of Molecular Sciences, 24(13), 10815. Available at: [Link]

  • One pot multi-component synthesis of novel functionalized pyrazolo furan-2(5H)-one derivatives: in vitro, DFT, molecular docking, and pharmacophore studies, as coronavirus inhibitors. (2024). Molecular Diversity. Available at: [Link]

  • A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (2022). Molecules, 27(10), 3093. Available at: [Link]

  • Coordination chemistry with pyrazole-based chelating ligands: Molecular structural aspects. (2004). Coordination Chemistry Reviews, 248(5-6), 485-508. Available at: [Link]

  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). (2022). Oriental Journal of Chemistry, 38(3). Available at: [Link]

  • Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. (2024). ACS Omega. Available at: [Link]

  • A review of the recent coordination chemistry and catalytic applications of pyrazole and pyrazolyl transition metal complexes. (2026). Coordination Chemistry Reviews. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Optimal Solvent Selection for Pyrazole Amine Reactions

[1][2] Abstract The pyrazole ring is a privileged scaffold in FDA-approved therapeutics (e.g., Celecoxib, Ruxolitinib), yet its functionalization—specifically involving amine moieties—presents a "Solvent Paradox."[1] Hig...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Abstract

The pyrazole ring is a privileged scaffold in FDA-approved therapeutics (e.g., Celecoxib, Ruxolitinib), yet its functionalization—specifically involving amine moieties—presents a "Solvent Paradox."[1] High-polarity solvents (DMF, NMP) favor solubility but complicate workup and face regulatory restriction (REACH).[1] Low-polarity solvents (Toluene) facilitate isolation but often fail to solvate polar aminopyrazoles or control tautomeric equilibria.[1] This guide provides a scientifically grounded protocol for selecting solvents that optimize regioselectivity, reaction rate, and environmental compliance in pyrazole amine reactions.[1]

Part 1: The Physicochemical Landscape

The Tautomerism-Solvent Interface

The critical challenge in pyrazole chemistry is the annular tautomerism between


- and 

-isomers. Solvent dielectric constant (

) and hydrogen-bond donor (HBD) capability dictate the major tautomer, which in turn controls the nucleophilicity of the nitrogen atoms.
  • Non-polar solvents (e.g., Toluene,

    
    ):  Favor the formation of intermolecular hydrogen-bonded dimers or trimers.[1]
    
  • Polar Aprotic Solvents (e.g., DMSO,

    
    ):  Disrupt aggregates, stabilizing the monomeric species and increasing the nucleophilicity of the pyrazole nitrogen.
    
  • Fluorinated Alcohols (e.g., HFIP, TFE): These act as strong H-bond donors, stabilizing specific transition states and often reversing standard regioselectivity trends in alkylation reactions [1].[1]

Solubility vs. Green Metrics

Traditional dipolar aprotic solvents (DMF, NMP, DMAc) are "Reprotoxic" (Category 1B).[1] Modern protocols must pivot toward 2-Methyltetrahydrofuran (2-MeTHF) , Cyclopentyl Methyl Ether (CPME) , or Ethyl Acetate (EtOAc) .[1]

Table 1: Physicochemical Comparison of Traditional vs. Green Solvents

Solvent ClassTraditional SolventGreen AlternativeBoiling Point (°C)Water MiscibilityKey Advantage of Alternative
Ether THF, 1,4-Dioxane2-MeTHF 80Low (14 g/L)Higher reaction temp; easy phase separation.[1]
Ether Diethyl EtherCPME 106Very Low (1.1 g/L)Low peroxide formation; high process safety.[1]
Polar Aprotic DMF, NMPNBP / DMSO 240 / 189HighN-Butylpyrrolidinone (NBP) is non-reprotoxic.[1]
Chlorinated DCMEtOAc / DMC 77 / 90LowDimethyl Carbonate (DMC) is biodegradable.[1]

Part 2: Reaction-Specific Solvent Strategies

Case Study A: Regioselective N-Alkylation

Objective: Alkylate a 3-substituted pyrazole amine.[2][1] Challenge:


 vs. 

selectivity.

Mechanism: In polar aprotic solvents (DMF), the reaction is often under kinetic control, favoring alkylation at the less hindered nitrogen (


 usually, depending on tautomer). However, the use of fluorinated alcohols (TFE or HFIP)  can shift selectivity toward the 

position or enhance

selectivity beyond standard ratios by stabilizing the specific transition state via H-bonding [2].

Recommendation:

  • Standard: Acetone or Acetonitrile with

    
     (General purpose).[1]
    
  • High Selectivity Needed: Switch to HFIP (Hexafluoroisopropanol) .

  • Green Process: Use 2-MeTHF . It offers "Goldilocks" polarity—sufficient to dissolve many pyrazoles but low enough to allow thermal equilibration if thermodynamic control is desired.[1]

Case Study B: Buchwald-Hartwig Amination

Objective: Coupling an aminopyrazole with an aryl halide.[1] Challenge: Catalyst poisoning by coordinating solvents and solubility of the aminopyrazole.

Mechanism: Aminopyrazoles are weak nucleophiles.[1] Strongly coordinating solvents (DMF, Pyridine) can displace phosphine ligands on Palladium, killing the catalyst.[1]

  • Avoid: DMF, DMAc (unless absolutely necessary for solubility).[1]

  • Preferred: t-Amyl Alcohol (t-AmOH) or 2-MeTHF .[1]

    • t-AmOH:[1] High boiling point (102°C) allows activation of sluggish substrates; protic nature can assist proton transfer steps in the catalytic cycle.

    • 2-MeTHF: Excellent for Pd-catalyzed coupling; separates cleanly from water during workup, unlike Dioxane [3].[1]

Part 3: Visualizing the Decision Process

The following decision tree guides the user through solvent selection based on reaction type and substrate constraints.

SolventSelection Start START: Define Reaction Type Type Reaction Class? Start->Type Alkylation N-Alkylation / S_NAr Type->Alkylation Nucleophilic Attack Coupling Pd-Catalyzed (Buchwald) Type->Coupling Cross-Coupling Regio Is Regioselectivity Critical? Alkylation->Regio Standard Use 2-MeTHF or Toluene Coupling->Standard Standard Substrate Difficult Use t-Amyl Alcohol (High Temp Activation) Coupling->Difficult Low Reactivity / High Mp Extreme Use DMSO/Water mixture (Micellar Catalysis) Coupling->Extreme Insoluble in Organics Solubility Substrate Solubility? Regio->Solubility No (Standard) HFIP Use Fluorinated Alcohols (HFIP/TFE) Regio->HFIP Yes (Steric/Electronic control) GreenAlk Use 2-MeTHF or EtOAc + Cs2CO3 Solubility->GreenAlk Good in Organics PolarAlk Use DMSO or NBP (Avoid DMF if possible) Solubility->PolarAlk Poor (Needs Polar Aprotic)

Caption: Figure 1.[1] Solvent Selection Decision Tree for Pyrazole Amine Reactions. Blue nodes indicate decision points; Green nodes indicate optimal green solvent choices.

Part 4: Experimental Protocols

Protocol 1: Green Regioselective Alkylation in 2-MeTHF

Application: N-alkylation of 3-amino-1H-pyrazole. Rationale: 2-MeTHF replaces DMF to facilitate aqueous workup while maintaining sufficient polarity for reaction progress.[1]

  • Preparation: Charge a reaction vial with 3-amino-1H-pyrazole (1.0 equiv) and

    
     (2.0 equiv).
    
  • Solvation: Add 2-MeTHF (anhydrous, 10 mL/g substrate). Stir at RT for 10 min.

  • Addition: Add alkyl halide (1.1 equiv) dropwise.

  • Reaction: Heat to 60°C. Monitor by LCMS.

    • Note: If reaction is sluggish, add 5-10% v/v DMSO as a co-solvent.[1] This maintains the "green" profile better than pure DMF.

  • Workup: Cool to RT. Add water (1:1 vol ratio). The phases will separate rapidly (unlike THF/Water).[1] Wash organic layer with brine.[1]

  • Isolation: Dry organic layer over

    
     and concentrate.
    
Protocol 2: Buchwald-Hartwig Amination in t-Amyl Alcohol

Application: Coupling aminopyrazole with aryl bromide.[1] Rationale: t-Amyl alcohol promotes proton transfer and solubilizes polar substrates without poisoning the Pd catalyst.

  • Catalyst Pre-mix: In a glovebox or under Argon, mix

    
     (1 mol%) and Ligand (e.g., XPhos or BrettPhos, 2-4 mol%) in t-Amyl alcohol . Heat to 80°C for 2 mins to activate pre-catalyst.
    
  • Substrate Addition: Add aryl bromide (1.0 equiv), aminopyrazole (1.2 equiv), and base (

    
     or 
    
    
    
    , 2.0 equiv).[1]
  • Reaction: Heat to 100-110°C.

    • Optimization: If conversion is low, switch solvent to CPME (Cyclopentyl Methyl Ether) to access higher temperatures (up to 106°C) with better stability than Dioxane.[1]

  • Workup: Filter through a Celite pad.[1] Dilute with EtOAc. Wash with water.[1]

Part 5: Troubleshooting & Optimization

SymptomProbable CauseCorrective Action
Low Conversion (Coupling) Catalyst PoisoningEnsure solvent is degassed.[1] Avoid DMF/DMAc. Switch to 2-MeTHF or t-AmOH .
Poor Regioselectivity (Alkylation) Kinetic/Thermodynamic mixSwitch to HFIP (Kinetic control via H-bonding) or Toluene (Thermodynamic control).[1]
Emulsion during Workup Solvent miscibilityIf using DMF/DMSO, dilute 10x with water before extraction.[1] Better: Switch reaction solvent to 2-MeTHF or CPME .[1]
Substrate Precipitation Low SolubilityUse a binary mixture: 2-MeTHF : DMSO (9:1) .[1] This maintains workup efficiency while boosting solubility.[1]

References

  • Regioselectivity in Pyrazole Formation

    • Title: Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents.[2]

    • Source: Journal of Organic Chemistry (ACS).[1]

    • URL:[Link][1]

  • Green Solvent Selection Guides

    • Title: Pfizer Solvent Selection Guide (Green Chemistry).[1][3][4]

    • Source: Green Chemistry (RSC).[1]

    • URL:[Link]

  • 2-MeTHF in Organometallics

    • Title: Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry.[5]

    • Source: Green Chemistry Letters and Reviews.[1]

    • URL:[Link][1]

  • Buchwald-Hartwig Solvent Issues

    • Title: Specific Solvent Issues with Buchwald-Hartwig Amin
    • Source: ACS Green Chemistry Institute Pharmaceutical Roundtable.[1]

    • URL:[Link][1]

Sources

Application

Title: Rapid and Efficient Microwave-Assisted Synthesis of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine

An Application Note and Protocol for Researchers Authored by: A Senior Application Scientist Abstract This application note provides a detailed, robust protocol for the synthesis of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyra...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol for Researchers

Authored by: A Senior Application Scientist

Abstract

This application note provides a detailed, robust protocol for the synthesis of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine, a molecule of interest in medicinal chemistry and drug discovery programs. Pyrazole derivatives are a significant class of N-heterocycles known for a wide range of biological activities.[1][2][3] The described method leverages the power of microwave-assisted organic synthesis (MAOS) to achieve a rapid, efficient, and high-yield N-alkylation. By replacing conventional, hours-long refluxing with a focused, minutes-long microwave irradiation protocol, this method significantly reduces reaction times and enhances process efficiency, aligning with the principles of green chemistry.[4][5][6] We will detail the underlying scientific principles, provide a step-by-step experimental workflow, and discuss the critical parameters that ensure reproducibility and success.

Introduction and Scientific Principles

The synthesis of functionalized pyrazoles is a cornerstone of modern medicinal chemistry.[7] The target molecule, N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine, combines the privileged pyrazole scaffold with a furan moiety, creating a structure with potential for diverse biological interactions. The traditional synthesis of such N-alkylated amines often involves nucleophilic substitution reactions that require prolonged heating, which can lead to byproduct formation and lower yields.

Microwave-assisted synthesis offers a transformative alternative. Unlike conventional heating, which relies on slow heat transfer through vessel walls, microwave irradiation delivers energy directly to polar molecules within the reaction mixture.[4][8] This process is governed by two primary mechanisms:

  • Dipolar Polarization: Polar molecules, such as the reactants and solvent in this protocol, attempt to align with the rapidly oscillating electric field of the microwaves. This constant reorientation creates molecular friction, generating heat rapidly and uniformly throughout the sample.[8][9]

  • Ionic Conduction: If any ionic species are present, they will migrate through the solution under the influence of the electric field, creating an oscillating current that generates heat through collisions.[4][6]

This direct energy transfer leads to remarkable rate enhancements, allowing reactions to be completed in minutes instead of hours.[9] Furthermore, the use of sealed reaction vessels enables the system to reach temperatures far above the solvent's atmospheric boiling point, further accelerating the reaction kinetics in a controlled and safe manner.[8]

The core transformation in this protocol is the N-alkylation of 1,5-dimethyl-1H-pyrazol-3-amine with 2-(chloromethyl)furan. The amine acts as a nucleophile, attacking the electrophilic carbon of the furfuryl chloride. A non-nucleophilic base is essential to neutralize the hydrochloric acid (HCl) generated during the reaction, thereby driving the equilibrium towards the product.

Experimental Protocol

This section provides a comprehensive, step-by-step methodology for the synthesis, work-up, and purification of the target compound.

Materials and Reagents
Reagent / MaterialGradeSupplierComments
1,5-dimethyl-1H-pyrazol-3-amine≥97%Commercially AvailableThe primary nucleophile.
2-(Chloromethyl)furan≥98%Commercially AvailableThe alkylating agent. Handle in a fume hood.
Potassium Carbonate (K₂CO₃)Anhydrous, ≥99%Commercially AvailableBase to neutralize acid byproduct.
Ethanol (EtOH)Anhydrous, 200 proofCommercially AvailableReaction solvent. Must be a polar, microwave-absorbing solvent.
Ethyl Acetate (EtOAc)ACS GradeCommercially AvailableFor extraction and chromatography.
HexanesACS GradeCommercially AvailableFor chromatography.
Deionized WaterN/AIn-houseFor work-up.
Brine (Saturated NaCl)N/APrepared in-houseFor work-up.
Magnesium Sulfate (MgSO₄)AnhydrousCommercially AvailableDrying agent.
Microwave SynthesizerN/Ae.g., Anton Paar, CEMCapable of controlled temperature and pressure.
10 mL Microwave Reaction VialN/AInstrument SpecificWith corresponding cap and stir bar.
Synthesis Workflow Diagram

The overall experimental process is summarized in the workflow diagram below.

G cluster_prep 1. Reagent Preparation cluster_reaction 2. Microwave Reaction cluster_workup 3. Work-up & Extraction cluster_purify 4. Purification & Analysis prep Weigh Reactants: - Pyrazolamine - K₂CO₃ - Stir Bar add_solvents Add to Vial: - 2-(Chloromethyl)furan - Ethanol seal_vial Seal Vial Securely add_solvents->seal_vial mw_irrad Microwave Irradiation (120°C, 10 min) seal_vial->mw_irrad cool_vial Cool to Room Temp mw_irrad->cool_vial filter Filter to Remove K₂CO₃ cool_vial->filter evap Evaporate Ethanol filter->evap extract Aqueous Work-up (EtOAc / H₂O) evap->extract dry Dry Organic Layer (MgSO₄) extract->dry concentrate Concentrate Crude Product dry->concentrate chrom Column Chromatography concentrate->chrom analyze Characterize Pure Product (NMR, MS, IR) chrom->analyze

Caption: Experimental workflow from preparation to final analysis.

Step-by-Step Synthesis Procedure
  • Vial Preparation: To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 1,5-dimethyl-1H-pyrazol-3-amine (1.0 mmol, 125 mg) and anhydrous potassium carbonate (2.0 mmol, 276 mg).

    • Causality Note: Using a two-fold excess of the base ensures complete neutralization of the HCl generated, preventing potential side reactions and driving the reaction to completion.

  • Reagent Addition: In a well-ventilated fume hood, add anhydrous ethanol (4.0 mL). Following this, add 2-(chloromethyl)furan (1.1 mmol, 128 mg, or ~108 µL).

    • Causality Note: A slight excess of the alkylating agent ensures the complete consumption of the starting pyrazolamine. Ethanol is an excellent solvent as it readily absorbs microwave energy and has a relatively low toxicity.

  • Vessel Sealing: Securely seal the vial with a cap. Ensure the seal is tight to withstand the pressure generated at elevated temperatures.

  • Microwave Irradiation: Place the vial into the cavity of the microwave synthesizer. Program the instrument to heat the reaction mixture to 120 °C and hold for 10 minutes . Set the power to variable (instrument default) to maintain the target temperature, with magnetic stirring set to high.

  • Cooling: After the irradiation is complete, allow the reaction vial to cool to room temperature (below 50 °C) using the instrument's compressed air cooling system before carefully venting and opening.

  • Work-up: a. Filter the reaction mixture through a small plug of celite to remove the insoluble potassium carbonate, washing the filter cake with a small amount of ethanol. b. Concentrate the filtrate under reduced pressure to remove the ethanol. c. Dissolve the resulting residue in ethyl acetate (20 mL) and transfer to a separatory funnel. d. Wash the organic layer with deionized water (2 x 15 mL) and then with brine (15 mL). e. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes (e.g., starting from 10% EtOAc and gradually increasing) to isolate the pure N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine.

  • Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Data Summary and Expected Results

The following table summarizes the key quantitative parameters for the protocol.

ParameterValue
Reactants
1,5-dimethyl-1H-pyrazol-3-amine1.0 mmol
2-(Chloromethyl)furan1.1 mmol (1.1 eq)
Potassium Carbonate (K₂CO₃)2.0 mmol (2.0 eq)
Reaction Conditions
SolventEthanol (4.0 mL)
Temperature120 °C
Time10 minutes
Expected Outcome
Yield (Post-Purification)> 85%
AppearanceOff-white to light brown solid/oil

Safety Precautions

  • All manipulations should be performed in a well-ventilated fume hood.

  • 2-(Chloromethyl)furan is a lachrymator and should be handled with care.

  • Microwave synthesis involves high pressures and temperatures. Use only certified microwave vials and never exceed the instrument's recommended operating limits.

  • Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Conclusion

This application note demonstrates a highly efficient and rapid protocol for the synthesis of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine using microwave irradiation. The method drastically reduces reaction times from hours to just 10 minutes while providing excellent yields. This approach is amenable to library synthesis for drug discovery programs and serves as a prime example of how modern synthesis technologies can accelerate chemical research in a more sustainable and efficient manner.

References

  • Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI.
  • Lehmann, F., & Scobie, M. (2008).
  • Rapid and Convenient Microwave-Assisted Synthesis of Primary Amines via Reductive N-Alkylation of Methyl Carbamate with Aldehydes. Organic Chemistry Portal.
  • Jaisinghani, H. G., & Khadilkar, B. M. (1999). Microwave Assisted, Highly Efficient Solid state N- and S-Alkylation.
  • Microwave-promoted mono-N-alkylation of aromatic amines in water: a new efficient and green method for an old and problem
  • Microwave Assisted Alkylation of Amines with Alcohols; Magnetically Recoverable C
  • MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. IJNRD.
  • Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science.
  • Theory of Microwave Heating for Organic Synthesis.
  • Microwave-assisted synthesis. Anton Paar Wiki.
  • C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PMC.
  • Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candid
  • Microwave assisted synthesis of novel pyrazoles. Indian Journal of Chemistry.
  • Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Journal of Pharmaceutical Sciences and Research.
  • Recent Advances in Synthesis and Properties of Pyrazoles. MDPI.
  • 194 recent advances in the synthesis of new pyrazole deriv
  • Recent developments in synthetic chemistry and biological activities of pyrazole deriv

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Method

storage conditions for long-term stability of pyrazole-furan compounds

Abstract This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for establishing optimal storage conditions and robust stability-testing protocols for nove...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for establishing optimal storage conditions and robust stability-testing protocols for novel pyrazole-furan compounds. By integrating fundamental principles of heterocyclic chemistry with industry-standard stability analysis methodologies, this document outlines the intrinsic chemical liabilities of the pyrazole-furan scaffold, potential degradation pathways, and a systematic approach to ensure long-term chemical integrity. Detailed protocols for forced degradation studies and the development of a stability-indicating HPLC method are provided to empower researchers to generate reliable and submission-ready stability data.

Introduction: The Pyrazole-Furan Scaffold and the Imperative of Stability

The fusion of pyrazole and furan rings into a single molecular entity has unlocked significant potential in medicinal chemistry and materials science. Pyrazole moieties are recognized for their diverse pharmacological activities, including anti-inflammatory and anti-cancer properties, while the furan ring serves as a versatile scaffold and a bioisostere for phenyl groups, capable of modulating physicochemical properties.[1][2][3][4] The resulting pyrazole-furan compounds are of high interest as potential therapeutic agents.

However, the long-term success of any active pharmaceutical ingredient (API) is fundamentally dependent on its stability. Chemical degradation can lead to a loss of potency, the formation of toxic impurities, and altered bioavailability, thereby compromising both safety and efficacy.[5] For novel pyrazole-furan compounds, a proactive and scientifically-grounded approach to stability testing is not merely a regulatory requirement but a critical component of the development lifecycle. This guide provides the foundational knowledge and actionable protocols to achieve this.

Understanding the Inherent Chemical Liabilities

The stability of a pyrazole-furan compound is governed by the intrinsic properties of its constituent heterocyclic rings. Both pyrazole and furan have unique electronic characteristics that predispose the final molecule to specific degradation pathways.

The Pyrazole Ring: Relative Robustness with Key Vulnerabilities

The pyrazole ring is an aromatic, 6π-electron system that is generally resistant to oxidation and reduction.[6][7] However, its stability is not absolute and is influenced by several factors:

  • Tautomerism: N-unsubstituted pyrazoles can exist in tautomeric forms. The presence of moisture can facilitate this interconversion by lowering the energy barrier for proton transfer, potentially leading to a mixture of isomers with different properties.[8]

  • pH Sensitivity: The pyrazole ring contains a basic, pyridine-like nitrogen (N2) and a weakly acidic, pyrrole-like nitrogen (N1). The N1 proton can be removed under basic conditions, forming an anion that can be susceptible to electrophilic attack.[6][7] In strongly acidic media, protonation can occur.[6]

  • Substituent Effects: The nature of substituents dramatically impacts stability. Electron-withdrawing groups can increase the acidity of the N1 proton, while ester functionalities are known to be susceptible to hydrolysis.[8]

The Furan Ring: Susceptibility to Acid and Oxidation

The furan ring is notoriously unstable under acidic conditions, where it is prone to acid-catalyzed hydrolysis and ring-opening, which can lead to polymerization or the formation of dicarbonyl compounds.[9][10]

  • Acid-Catalyzed Degradation: Protonation at the α-carbon (adjacent to the oxygen) is often the rate-limiting step in the degradation cascade.[9] This inherent instability makes even standard purification techniques like silica gel chromatography a potential source of degradation if not properly managed (e.g., by using neutralized silica or adding a base like triethylamine to the eluent).[9]

  • Oxidative Cleavage: The furan ring is susceptible to oxidative degradation from various reagents, including hydrogen peroxide and even atmospheric oxygen over long periods.[10][11][12][13] This can result in ring-opening to form carboxylic acids or other oxidized species.[11][12][13] In vivo, this oxidative potential can sometimes lead to the formation of toxic metabolites.[1]

  • Photodegradation: Furan-containing compounds can be sensitive to light. UV exposure can provide the energy for photochemical reactions, including hydrolysis or rearrangement, leading to degradation.[14][15][16]

Combined Vulnerabilities of the Pyrazole-Furan Scaffold

When combined, the pyrazole and furan rings can influence each other's stability. The specific linkage and electronic nature of the substituents will dictate the primary degradation pathways. For example, an electron-donating pyrazole substituent could potentially increase the acid sensitivity of the attached furan ring. A primary goal of stability testing is to elucidate these dominant pathways.

Recommended Long-Term Storage Conditions

Based on the chemical liabilities of the pyrazole and furan moieties, a multi-faceted approach to storage is required to ensure long-term stability. The following conditions are recommended as a starting point, pending specific data from formal stability studies.

ParameterRecommended ConditionRationale & Causality
Temperature ≤ 2-8°C (Refrigerated) Lowering the temperature is the most effective way to decrease the rate of all chemical degradation reactions, including hydrolysis, oxidation, and thermal decomposition.[14] For highly sensitive compounds, storage at -20°C (Frozen) may be necessary.
Atmosphere Inert Gas (Argon or Nitrogen) To prevent oxidative degradation of both the pyrazole (which can cause discoloration) and furan rings.[8] This is achieved by displacing oxygen in the storage container.
Light Protected from Light (Amber Vials / Opaque Containers) To prevent photodegradation pathways, which can affect the furan ring and other photosensitive functional groups.[8] Wrapping containers in aluminum foil is a practical alternative.
Humidity Dry/Desiccated Environment To minimize water-mediated degradation. This includes preventing hydrolysis of susceptible functional groups (e.g., esters) and mitigating the water-facilitated tautomerization of the pyrazole ring.[8]

Protocol: Forced Degradation (Stress Testing) Studies

Forced degradation studies are essential for identifying likely degradation products, understanding degradation pathways, and critically, for developing and validating a stability-indicating analytical method .[5][17] The goal is to achieve 5-20% degradation of the API to ensure that degradation products are formed at a sufficient level for detection and characterization without completely destroying the molecule.[18]

Experimental Workflow for Forced Degradation

Forced_Degradation_Workflow cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis cluster_outcome Outcome API API Stock Solution (e.g., 1 mg/mL in ACN/H₂O) Acid Acid Hydrolysis (e.g., 0.1 M HCl, 60°C) API->Acid Expose API Base Base Hydrolysis (e.g., 0.1 M NaOH, 60°C) API->Base Expose API Oxidation Oxidation (e.g., 3% H₂O₂, RT) API->Oxidation Expose API Thermal Thermal (Solid) (e.g., 105°C) API->Thermal Expose API Photo Photolytic (ICH Q1B Light Exposure) API->Photo Expose API Neutralize Neutralize/Quench Acid->Neutralize Base->Neutralize Oxidation->Neutralize Thermal->Neutralize Photo->Neutralize Dilute Dilute to Target Conc. Neutralize->Dilute HPLC Analyze via HPLC-PDA/MS Dilute->HPLC Outcome Identify Degradation Products & Pathways; Validate HPLC Method Specificity HPLC->Outcome

Caption: Workflow for conducting forced degradation studies on pyrazole-furan compounds.

Step-by-Step Protocol
  • Prepare Stock Solution: Prepare a stock solution of the pyrazole-furan compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent mixture, such as acetonitrile/water.

  • Apply Stress Conditions (in parallel):

    • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M to 1 M HCl. Incubate at a controlled temperature (e.g., 60°C) and sample at various time points (e.g., 2, 8, 24 hours).[8]

    • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M to 1 M NaOH. Incubate under the same conditions as the acid hydrolysis.[8]

    • Oxidative Degradation: Mix the stock solution with a solution of hydrogen peroxide (e.g., 3-30% H₂O₂). Keep at room temperature and monitor over time.[8]

    • Thermal Degradation: Store the solid compound in a controlled temperature oven (e.g., 105°C) for a set period (e.g., 24-48 hours).[8] Dissolve the stressed solid for analysis.

    • Photolytic Degradation: Expose the solid compound and a solution of the compound to a calibrated light source according to ICH Q1B guidelines (a combination of cool white fluorescent and near-UV lamps).[8] A dark control sample must be run in parallel.

  • Sample Treatment: At each time point, withdraw an aliquot of the stressed sample. For acid and base hydrolysis samples, immediately neutralize the solution with an equimolar amount of base or acid, respectively.

  • Analysis: Dilute the (neutralized) sample to a suitable concentration for analysis. Analyze all stressed samples, a non-stressed control, and a blank using the developed stability-indicating HPLC method.

Protocol: Development and Validation of a Stability-Indicating HPLC Method

A stability-indicating method is one that can accurately and selectively quantify the decrease in the active drug concentration and the simultaneous increase in the concentration of degradation products.[19][20][21] Reversed-phase HPLC with UV (PDA) and/or Mass Spectrometry (MS) detection is the standard technique.

Key Objectives of Method Development
  • Specificity/Selectivity: The primary goal is to achieve baseline resolution between the parent pyrazole-furan compound and all process impurities and degradation products.

  • Accuracy & Precision: The method must provide accurate and repeatable results across the desired concentration range.

  • Sensitivity: The method must have a low enough Limit of Detection (LOD) and Limit of Quantification (LOQ) to detect and quantify impurities at specified reporting thresholds.

Typical Starting Conditions for HPLC Method Development
ParameterRecommended ConditionRationale & Causality
Column C18 (e.g., 150 mm x 4.6 mm, 5 µm)A C18 column is a versatile, non-polar stationary phase suitable for a wide range of small organic molecules, including heterocyclic compounds.[22][23]
Mobile Phase A 0.1% Formic Acid or 0.1% TFA in WaterThe acidic modifier improves peak shape by ensuring acidic and basic sites on the analyte are consistently protonated. Formic acid is MS-compatible.[22][24]
Mobile Phase B Acetonitrile (ACN) or Methanol (MeOH)ACN is a common organic modifier that provides good resolving power and has a low UV cutoff.
Detection UV/PDA at an appropriate wavelength (e.g., 230-280 nm)A Photodiode Array (PDA) detector is crucial for assessing peak purity and identifying the optimal detection wavelength for both the API and degradants.
Column Temp. 25-40°CTemperature control ensures reproducible retention times. Elevated temperatures can improve peak shape and reduce viscosity but may degrade thermally labile compounds.[22]
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Gradient Start with a broad gradient (e.g., 5% to 95% B over 20 min)A scouting gradient is the most efficient way to elute all components and determine the approximate retention times, guiding further optimization.[8]
Method Validation Protocol (ICH Q2(R1))

Once an optimized method is established, it must be validated according to ICH Q2(R1) guidelines to ensure it is fit for purpose.[2][7][17][25]

Caption: Key parameters for validating a stability-indicating HPLC method per ICH Q2(R1).

  • Specificity: Analyze stressed samples to demonstrate that degradant peaks do not co-elute with the API peak. Peak purity analysis using a PDA detector is essential.

  • Linearity: Analyze a series of at least five concentrations of the reference standard across the expected range. Plot peak area vs. concentration and determine the correlation coefficient (r²), which should be >0.999.[22]

  • Range: The interval between the upper and lower concentrations for which the method has been demonstrated to be accurate, precise, and linear.

  • Accuracy: Perform recovery studies by spiking a placebo with known amounts of API and impurities at different levels (e.g., 80%, 100%, 120% of the target concentration). Recovery should typically be within 98-102%.[17]

  • Precision:

    • Repeatability: Analyze multiple preparations of the same homogenous sample (e.g., n=6) on the same day, by the same analyst, on the same instrument.

    • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument. The Relative Standard Deviation (%RSD) should be <2%.[22]

  • LOD & LOQ: Determine experimentally based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

  • Robustness: Intentionally make small variations to method parameters (e.g., ±10% organic in mobile phase, ±2°C in temperature, ±0.1 pH unit) and assess the impact on the results to demonstrate the method's reliability during normal use.

Conclusion

Ensuring the long-term stability of novel pyrazole-furan compounds is a multifactorial challenge that requires a deep understanding of their inherent chemical properties. The pyrazole-furan scaffold is susceptible to degradation via hydrolysis (particularly acid-catalyzed cleavage of the furan ring), oxidation, and photolysis. A comprehensive stability program, initiated with proactive storage under refrigerated, inert, dry, and dark conditions, is paramount. The execution of systematic forced degradation studies is the cornerstone of this program, providing invaluable insights into potential degradation pathways and enabling the development of a robust, specific, and validated stability-indicating HPLC method. By following the protocols and principles outlined in this guide, researchers can build a comprehensive stability profile for their compounds, ensuring data integrity, regulatory compliance, and ultimately, the development of safe and effective products.

References

  • Organic Reactions. Oxidative Cleavage of Furans. Available from: [Link]

  • Semantic Scholar. Oxidative Cleavage of Furans. (2015). Available from: [Link]

  • ACS Publications - Chemical Research in Toxicology. Photostability and Antiproliferative Activity of Furan Analogues of Combretastatin A-4. (2022). Available from: [Link]

  • ResearchGate. Oxidative cleavage of furan derivatives. Available from: [Link]

  • Oriental Journal of Chemistry. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Available from: [Link]

  • ResearchGate. General scheme of the study of furan stability. Available from: [Link]

  • Wiley Online Library. The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2025). Available from: [Link]

  • PubMed. Furans, thiophenes and related heterocycles in drug discovery. (2005). Available from: [Link]

  • LCGC International. Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. (2021). Available from: [Link]

  • Science. The photohydrolysis of furans. (2026). Available from: [Link]

  • Almac Group. Spotlight on stability: API and drug product testing. Available from: [Link]

  • ResolveMass. Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026). Available from: [Link]

  • Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Furan. Available from: [Link]

  • Organomation. HPLC Sample Preparation. Available from: [Link]

  • HMR Labs. ICH Stability Testing and appropriate validation of analytical procedures. (2024). Available from: [Link]

  • Single Use Support. Cold Storage Requirements for Active Pharmaceutical Ingredients. (2024). Available from: [Link]

  • IJNRD.org. A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. (2024). Available from: [Link]

  • Der Pharma Chemica. Synthesis of bioactive furan derivatized pyrazole carboxamides: Studies on their antimicrobial and antioxidant activities. Available from: [Link]

  • PMC (PubMed Central). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available from: [Link]

  • EPJ Web of Conferences. Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. Available from: [Link]

  • Journal of Chemical Health Risks. Review on Biological Activities of Pyrazole Derivatives. (2024). Available from: [Link]

  • Royal Society of Chemistry. How to Develop Stability Indicating HPLC Methods. (2024). Available from: [Link]

  • PubMed. The photohydrolysis of furans. (2026). Available from: [Link]

  • ResearchGate. Development and validation of stability indicating HPLC method: A review. (2025). Available from: [Link]

  • Frontiers. Development of Sustainable Catalytic Pathways for Furan Derivatives. (2021). Available from: [Link]

  • Human Journals. Stability Indicating HPLC Method Development: A Review. (2023). Available from: [Link]

  • Organic Chemistry Portal. Furan synthesis. Available from: [Link]

  • IRJPMS. Stability Indicating HPLC Method Development: A Review. Available from: [Link]

  • PMC (PubMed Central). Development of Sustainable Catalytic Pathways for Furan Derivatives. Available from: [Link]

  • SIELC Technologies. Separation of Pyrazole on Newcrom R1 HPLC column. (2018). Available from: [Link]

  • PMC (PubMed Central). LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews. Available from: [Link]

  • IJCPA. A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. (2014). Available from: [Link]

  • BioRXiv. Novel furan-2-yl-1H-pyrazoles possess inhibitory activity against α-synuclein aggregation. Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Furan-Pyrazole Purification &amp; Isolation

Current Status: Operational Topic: Troubleshooting Purification Bottlenecks in Furan-Pyrazole Synthesis Lead Scientist: Senior Application Specialist Introduction: The "Double-Edged" Scaffold The furan-pyrazole scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Topic: Troubleshooting Purification Bottlenecks in Furan-Pyrazole Synthesis Lead Scientist: Senior Application Specialist

Introduction: The "Double-Edged" Scaffold

The furan-pyrazole scaffold is a privileged structure in kinase inhibitor discovery, yet it presents a unique chemical paradox that complicates purification:

  • The Pyrazole Ring: A basic, coordinating motif that often causes "streaking" on silica gel and binds tenaciously to metal catalysts (Pd, Cu).

  • The Furan Ring: An acid-labile moiety that is prone to ring-opening and polymerization upon exposure to acidic silica or mobile phase modifiers (e.g., TFA).

This guide addresses the three critical failure points in this workflow: Regioisomer Separation , Acid-Induced Decomposition , and Metal Scavenging .

Module 1: Resolving Regioisomers (1,3- vs. 1,5-Isomers)

Issue: The condensation of hydrazine derivatives with furan-containing 1,3-diketones typically yields a mixture of 1,3- and 1,5-regioisomers. These isomers often have similar


 values, making separation difficult.
Diagnostic Workflow

Before attempting separation, confirm isomer identity. 1,3- and 1,5-isomers exhibit distinct Nuclear Overhauser Effects (NOE).

  • 1,5-Isomer: Strong NOE between the N-substituent (e.g., Phenyl/Methyl) and the C5-Furan proton.

  • 1,3-Isomer: No NOE between the N-substituent and the C3-Furan proton (too distant).

Troubleshooting Guide: Separation Strategy

Q: My isomers co-elute on TLC. How do I separate them? A: If standard EtOAc/Hexane fails, exploit the dipole moment difference. 1,5-isomers are generally more polar due to the proximity of the electron-rich furan oxygen to the pyrazole nitrogen lone pair.

Protocol: Optimized Flash Chromatography

  • Stationary Phase: Use High-Performance Silica (15-40 µm) rather than standard 40-63 µm.

  • Mobile Phase Modifier: Do NOT use acid. Use 1% Triethylamine (TEA) or 1%

    
     in the mobile phase. This sharpens the basic pyrazole peak without degrading the furan.
    
  • Alternative Solvent System: Switch to DCM:MeOH (98:2 to 90:10) or Toluene:Acetone . Toluene often provides better selectivity for aromatic isomers than alkanes.

Q: Chromatography is failing. Can I crystallize them? A: Yes. Regioisomers often have vastly different lattice energies.

Protocol: Selective Crystallization

  • Dissolve the mixture in minimal hot Ethanol .

  • Add Water dropwise until turbidity persists.

  • Heat to re-dissolve, then cool slowly to 4°C.

  • Note: The symmetrical isomer (often the 1,5-isomer depending on substitution) tends to crystallize first.

Visual Logic: Regioisomer Separation Decision Tree

RegioisomerSeparation Start Crude Furan-Pyrazole Mixture CheckTLC Check TLC (DCM:MeOH 95:5) Start->CheckTLC Separation Is separation visible (ΔRf > 0.1)? CheckTLC->Separation Flash Flash Chromatography (Neutralized Silica) Separation->Flash Yes SolventSwitch Switch Solvent System (Try Toluene:Acetone) Separation->SolventSwitch No SolventSwitch->Separation Re-check Crystallization Fractional Crystallization (EtOH/Water) SolventSwitch->Crystallization Still No Separation

Figure 1: Decision matrix for selecting the optimal purification route based on initial TLC screening.

Module 2: Handling Acid Sensitivity (Furan Decomposition)

Issue: Users report product turning black or "vanishing" on the column. This is caused by acid-catalyzed ring opening of the furan moiety.[1]

Mechanism: Protonation of the furan C2 or C5 position leads to nucleophilic attack (usually by water), resulting in ring opening to form reactive 1,4-dicarbonyls (enediones), which then polymerize [1].

Critical Protocol: Neutralizing Silica Gel

Standard silica gel is slightly acidic (pH 6.5–7.0, but Lewis acidic sites exist). For furan-pyrazoles, you must mask these sites.

Step-by-Step Neutralization:

  • Slurry Method: Prepare the silica slurry using your starting mobile phase containing 1% Triethylamine (TEA) .

  • Pre-wash: Flush the packed column with 2 column volumes (CV) of the TEA-containing solvent.

  • Run: Perform the purification. You can reduce TEA to 0.1% during the run, but maintaining basicity is crucial.

Q: Can I use HPLC with TFA? A: Avoid TFA. Even 0.1% TFA can degrade electron-rich furans over the course of a long run or during fraction evaporation.

  • Alternative: Use 10 mM Ammonium Acetate (pH 7.5) or 0.1% Formic Acid (if necessary, but evaporate immediately and at low temp <35°C).

Module 3: Metal Scavenging (Pd Removal)

Issue: Pyrazoles are excellent ligands for Palladium. Residual Pd causes toxicity issues and can catalyze decomposition over time. Standard Celite filtration is often insufficient.

Comparison of Scavenging Methods
MethodEfficiencyProsCons
Celite Filtration Low (<20%)Cheap, fastDoes not remove coordinated Pd.
Activated Carbon Medium (50-70%)Broad scopeCan adsorb product; messy.
Thiourea Silica High (>95%) Highly specific for PdMore expensive.
Trimercaptotriazine High (>90%)Very strong binderSmells unpleasant.
Recommended Protocol: Thiourea Scavenging
  • Dissolve crude product in THF or EtOAc (10 mL/g).

  • Add Thiourea-functionalized Silica (e.g., SiliaMetS® Thiol or Thiourea) at 20-50 wt% relative to the crude mass [2].

  • Stir at 40°C for 1-4 hours .

  • Filter through a 0.45 µm PTFE frit.

  • Concentrate filtrate.

Module 4: Solubility ("Brick Dust" Phenomenon)

Issue: Many furan-pyrazoles are highly crystalline and poorly soluble in DCM or EtOAc, making column loading impossible.

Troubleshooting Guide:

  • Solid Loading: Do not try to force solubility. Dissolve the compound in a large volume of THF/MeOH, adsorb onto Celite or loose silica, evaporate to dryness, and load the powder onto the column.

  • Recrystallization Solvents:

    • Primary: Ethanol (hot).

    • Anti-solvent: Water or Diethyl Ether.

    • For stubborn cases:DMF/Water or DMSO/Water (requires lyophilization or extensive washing to remove high-boiling solvent).

Summary Visualization: The Complete Workflow

PurificationWorkflow Reaction Reaction Mixture (Furan-Pyrazole) Workup Workup (Avoid Strong Acid) Reaction->Workup Wash w/ NaHCO3 Scavenge Pd Scavenging (Thiourea Silica) Workup->Scavenge Remove Catalyst Neutralize Neutralize Silica (1% Et3N) Scavenge->Neutralize Prep Column Purify Flash Column (DCM:MeOH or Tol:Ace) Neutralize->Purify Isolate Final Product (Lyophilize if needed) Purify->Isolate

Figure 2: End-to-end processing pipeline emphasizing catalyst removal and stationary phase neutralization.

References

  • Acid-Catalyzed Ring Opening of Furan: Source: Scite.ai / J. Org. Chem. Context: Mechanism of furan decomposition in acidic media (hydrolysis to dicarbonyls). URL:

  • Pd Scavenging Protocols: Source: Biotage / BenchChem Context: Efficiency of functionalized silica vs. carbon for Pd removal in pharmaceutical intermediates. URL:

  • Regioisomer Separation (Silica & Crystallization): Source: UAB.cat / Inorganica Chimica Acta Context:[2] Separation of 1,3- vs 1,5-pyrazole isomers using ethyl acetate gradients and characterization via NOESY. URL:

  • Solvent Systems for Pyrazoles: Source: BenchChem Technical Support Context: Troubleshooting solubility and recrystallization of pyrazole derivatives. URL:

Sources

Optimization

overcoming steric hindrance in 1,5-dimethyl-pyrazole substitution

The following guide is structured as a Technical Support Dashboard for high-level chemical troubleshooting. It prioritizes the "Why" and "How" of overcoming specific steric and regiochemical barriers in 1,5-dimethylpyraz...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a Technical Support Dashboard for high-level chemical troubleshooting. It prioritizes the "Why" and "How" of overcoming specific steric and regiochemical barriers in 1,5-dimethylpyrazole chemistry.

Subject: Overcoming Steric Hindrance in 1,5-Dimethylpyrazole Substitution Status: Open | Priority: High Assigned Specialist: Senior Application Scientist, Heterocycles Division

📋 Executive Summary (The "Root Cause")

The 1,5-dimethylpyrazole scaffold presents a unique "steric wall" compared to its 1,3-isomer. The methyl group at C-5 creates significant steric clash with the N-1 substituent and the C-4 reaction site. This geometry distorts the planar conjugation and hinders the approach of electrophiles or catalysts to the C-4 position.

This guide addresses three critical bottlenecks:

  • Identity Verification: Ensuring you actually have the 1,5-isomer (often confused with 1,3).

  • C-4 Functionalization: Forcing electrophilic substitution against the C-5 methyl barrier.

  • Lateral Functionalization: Turning the steric bulk (C-5 Methyl) into a reactive handle.

🛠 Module 1: Diagnostic & Verification (Isomer Check)

User Issue: "My reaction rates are inconsistent with literature, or I am seeing unexpected regioselectivity."

Diagnostic Protocol: Before troubleshooting sterics, we must validate the substrate. The synthesis of dimethylpyrazoles from methylhydrazine and 1,3-diketones is not regioselective by default. It typically yields a mixture favoring the less sterically hindered 1,3-isomer.

The "Isomer Trap" Decision Tree

If you synthesized the starting material yourself, verify the isomer ratio. The 1,5-isomer is thermodynamically less stable due to the N-Me/C-Me clash.

IsomerCheck Start Start: Synthesis from Methylhydrazine + 1,3-Diketone Condition Reaction Conditions? Start->Condition Neutral Neutral/Basic (Ethanol) Condition->Neutral Acidic Acidic/Polar (HCl/TFE) Condition->Acidic Result13 Major Product: 1,3-Isomer (Sterically Open) Neutral->Result13 Kinetic Control Result15 Major Product: 1,5-Isomer (Sterically Congested) Acidic->Result15 Protonation directs regioselectivity Check Diagnostic: 1H NMR NOE Result13->Check Result15->Check

Figure 1: Decision tree for predicting pyrazole isomer distribution based on synthetic conditions.

Verification Step: Run a NOESY NMR experiment.

  • 1,5-isomer: Strong NOE correlation between N-Methyl (approx 3.8 ppm) and C5-Methyl (approx 2.3 ppm).

  • 1,3-isomer: No NOE between N-Methyl and C3-Methyl (too far apart).

🔧 Module 2: Overcoming C-4 Steric Hindrance (EAS)

User Issue: "Standard bromination/nitration at C-4 is sluggish or incomplete."

Technical Insight: The C-4 position is the most electron-rich site (highest HOMO coefficient).[1] However, in the 1,5-isomer, the C-5 methyl group blocks the "southern" trajectory of incoming electrophiles.

Troubleshooting Protocol: Electrophilic Aromatic Substitution (EAS)
Reaction TypeStandard ReagentThe Steric BottleneckAdvanced Protocol (The Fix)
Halogenation NBS/NIS in DMFSlow kinetics due to C-5 blocking.Use Acid Catalysis: Add 5-10 mol% TFA or TsOH. Protonation of the activating reagent (e.g., forming highly reactive protonated NBS) compensates for the steric barrier. Alternative: Use Selectfluor for fluorination (smaller radius).
Nitration HNO₃/H₂SO₄Deactivation Risk: In strong acid, N-2 protonates, deactivating the ring (Pyrazolium species).Nitronium Tetrafluoroborate (NO₂BF₄): Run in neutral organic solvents (MeCN) to maintain the neutral, electron-rich pyrazole species while introducing a potent electrophile.
Acylation Friedel-CraftsFails due to complexation with N-2 lone pair.Vilsmeier-Haack: Use POCl₃/DMF. The intermediate iminium salt is small enough to access C-4. Hydrolysis yields the aldehyde.

Critical Warning (N-Substitution): If C-4 is too hindered, reagents may attack the N-2 lone pair (forming a salt) or the N-methyl group (rare). Ensure your reaction quench (basic workup) is sufficient to deprotonate any N-salts formed.

⚙️ Module 3: Metalation & Cross-Coupling (The "Nuclear" Option)

User Issue: "Suzuki coupling at C-4 fails with standard Pd(PPh3)4."

Technical Insight: When coupling a 1,5-dimethylpyrazole-4-boronic acid (or halide), the Pd center must insert into a crowded environment flanked by the C-3 substituent and the C-5 methyl group. Standard ligands (PPh3) are too bulky to form the active species effectively or fail to promote reductive elimination in this crowded space.

Workflow: Sterically Demanding Cross-Coupling

1. Ligand Selection (The Buchwald Strategy) Abandon standard phosphines. You require ligands that are electron-rich (to facilitate oxidative addition) but have specific geometries to wrap around the metal and allow approach to the hindered C-4 site.

  • Recommendation: XPhos or SPhos .

  • Why: These biaryl dialkylphosphine ligands create a "pocket" that accommodates the steric bulk of the 1,5-dimethyl system while preventing catalyst decomposition.

2. The "Throw-Away" Ligand Base Use Pd(OAc)₂ with SPhos and K₃PO₄ in n-Butanol/Water (2:1) at 100°C.

  • Mechanism:[1][2][3][4][5][6] The protic solvent system aids in the transmetalation step, which is often the rate-determining step in sterically hindered Suzuki couplings [1].

Diagram: Steric Clash in Catalytic Cycle

SuzukiSterics Substrate 1,5-Dimethyl-4-halo-pyrazole OxAdd Oxidative Addition (Steric Clash at Pd) Substrate->OxAdd Slow with PPh3 Product C-4 Coupled Product OxAdd->Product Reductive Elimination Ligand Solution: SPhos/XPhos (Flexible Bulk) Ligand->OxAdd Accelerates

Figure 2: Overcoming the oxidative addition barrier using specialized dialkylbiaryl phosphine ligands.

⚠️ Module 4: Lateral Lithiation (The "Hidden" Reactivity)

User Issue: "I tried to lithiate C-4, but I alkylated the methyl group instead."

The Mechanism: 1,5-dimethylpyrazole has a "Directed Metalation Group" (DMG) built-in: the N-1 nitrogen. However, the regioselectivity of lithiation is counter-intuitive.

  • Kinetic Control: n-BuLi coordinates to N-1.

  • The Target: The most accessible protons near the coordinating N-1 are on the N-Methyl group , NOT the C-5 Methyl or C-4 H.

  • Result: Deprotonation usually occurs on the N-methyl group (forming an N-CH2-Li species) or the C-5 methyl group (lateral lithiation), rather than the ring C-4 [2].

Protocol for Ring (C-4) Functionalization via Metalation: To hit C-4, you must block the lateral sites or use Halogen-Lithium exchange.

  • Method: Start with 4-bromo-1,5-dimethylpyrazole .

  • Reagent: t-BuLi (2 equiv) at -78°C.

  • Why: Halogen-lithium exchange is faster (kinetic) than deprotonation of the methyl groups. This generates the C-4 anion cleanly for quenching with electrophiles.

📚 References

  • Suzuki-Miyaura Cross Coupling Reaction . TCI Chemicals. Retrieved from

  • Regioselectivity in lithiation of 1-methylpyrazole . Organic & Biomolecular Chemistry (2006).[7] Retrieved from

  • Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles . Organic Chemistry Portal. Retrieved from

  • Sterically demanding aryl–alkyl Suzuki–Miyaura coupling . Organic Chemistry Frontiers (2014).[8] Retrieved from

End of Technical Support Ticket. For further assistance, please upload your NMR spectra to the portal.

Sources

Reference Data & Comparative Studies

Validation

Unraveling the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine

For the modern researcher, navigating the complex landscape of small molecule characterization demands a robust and reliable analytical toolkit. Mass spectrometry stands as a cornerstone of this toolkit, offering unparal...

Author: BenchChem Technical Support Team. Date: February 2026

For the modern researcher, navigating the complex landscape of small molecule characterization demands a robust and reliable analytical toolkit. Mass spectrometry stands as a cornerstone of this toolkit, offering unparalleled sensitivity and structural elucidation capabilities. This guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine, a molecule of interest in medicinal chemistry and drug discovery. By dissecting the fragmentation pathways of its constituent moieties—the N-substituted pyrazole, the furan ring, and the secondary amine linkage—we will construct a predictive fragmentation map. This guide will further explore how these characteristic fragmentation patterns can be leveraged to differentiate it from structural isomers and other related compounds, thereby providing a self-validating system for its identification.

The Foundational Principles of Fragmentation

Electron ionization mass spectrometry subjects a molecule to a high-energy electron beam, leading to the formation of a molecular ion (M+•) that is often unstable. This radical cation then undergoes a series of fragmentation events to produce a unique pattern of fragment ions. The fragmentation pathways are governed by the inherent stability of the resulting ions and neutral losses, providing a veritable fingerprint of the molecule's structure. The presence of heteroatoms like nitrogen and oxygen, as well as aromatic rings, significantly influences these pathways.

For N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine, we can anticipate a complex interplay of fragmentation patterns arising from its three key structural components: the 1,5-dimethyl-1H-pyrazol-3-amine core, the N-(2-Furylmethyl) substituent, and the secondary amine bridge.

Deconstructing the Fragmentation Puzzle: A Moiety-by-Moiety Analysis

The Pyrazole Core: A Ring of Stability and Predictable Fissures

The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, exhibits characteristic fragmentation behaviors. The initial cleavage of the nitrogen-nitrogen bond is a potential pathway, but this is often suppressed in N-substituted pyrazoles.[1] Instead, fragmentation is more likely to be initiated by cleavages within the substituents or the ring itself.

Key fragmentation pathways for substituted pyrazoles include the loss of a nitrogen molecule (N₂) or hydrogen cyanide (HCN).[2] The presence of methyl groups on the pyrazole ring in our target molecule introduces additional fragmentation possibilities, such as the loss of a methyl radical (•CH₃).

The Furan Moiety: A Fragile Aromatic System

The furan ring is known to undergo fragmentation through the loss of a formyl radical (•CHO), leading to the formation of a stable cyclopropenyl cation at m/z 39.[3][4] The stability of the molecular ion of furan is highly dependent on the ionization energy, and at higher energies, it can fragment extensively, sometimes to the point where the molecular ion is no longer observed.[5][6]

The Secondary Amine Linkage: The Driver of Alpha-Cleavage

The secondary amine linkage is a critical determinant of the fragmentation pattern. For aliphatic amines, the dominant fragmentation mechanism is alpha-cleavage, which involves the breaking of the carbon-carbon bond adjacent to the carbon-nitrogen bond.[7][8] This cleavage results in the formation of a resonance-stabilized iminium cation, which is often the base peak in the mass spectrum. For our target molecule, two primary alpha-cleavage pathways are possible, on either side of the nitrogen atom.

Furthermore, the presence of an odd number of nitrogen atoms in N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine dictates that its molecular ion will have an odd mass-to-charge ratio (m/z), a principle known as the Nitrogen Rule.[8][9]

The Predicted Fragmentation Symphony of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine

By integrating the fragmentation tendencies of each moiety, we can predict the major fragmentation pathways and the corresponding m/z values for N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine.

Molecular Ion (M+•): The molecular formula is C₁₁H₁₄N₄O, giving a molecular weight of 218.26 g/mol . The molecular ion peak is expected at m/z 218 .

Major Fragmentation Pathways:

  • Alpha-Cleavage adjacent to the furan ring: This is predicted to be a highly favorable pathway, leading to the formation of a stable furfuryl cation.

    • Loss of the pyrazolylamino radical: This would result in a fragment at m/z 81 , corresponding to the furfuryl cation ([C₅H₅O]⁺).

    • Formation of the pyrazolyliminium ion: This would result in a fragment at m/z 137 .

  • Alpha-Cleavage adjacent to the pyrazole ring: This cleavage would lead to the formation of a stabilized iminium ion containing the pyrazole ring.

    • Loss of the furfuryl radical: This would result in a fragment at m/z 137 . This ion is isomeric to the one formed in the previous pathway, but its formation through this route is also highly probable.

  • Cleavage at the N-CH₂ bond: This would lead to the formation of the 1,5-dimethyl-1H-pyrazol-3-amine radical cation.

    • Formation of the pyrazolylamino cation: This would result in a fragment at m/z 111 .

  • Fragmentation of the Furan Ring:

    • Loss of CO from the furfuryl cation (m/z 81): This would lead to a fragment at m/z 53 .

    • Loss of a formyl radical (•CHO) from the molecular ion: This would lead to a fragment at m/z 189 .

  • Fragmentation of the Pyrazole Ring:

    • Loss of N₂ from the molecular ion: This would result in a fragment at m/z 190 .

    • Loss of HCN from fragment ions containing the pyrazole ring.

The following Graphviz diagram illustrates the proposed major fragmentation pathways:

Fragmentation_Pattern M M+• m/z 218 F81 [C₅H₅O]⁺ m/z 81 M->F81 - •C₆H₉N₄ F137 [C₇H₁₀N₄]⁺ m/z 137 M->F137 - •C₄H₃O F111 [C₅H₉N₃]⁺• m/z 111 M->F111 - C₅H₄O F189 [C₁₀H₁₄N₄]⁺• m/z 189 M->F189 - •CHO F190 [C₁₁H₁₄N₂O]⁺• m/z 190 M->F190 - N₂ F53 [C₄H₅]⁺ m/z 53 F81->F53 - CO

Caption: Proposed EI-MS fragmentation of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine.

Comparative Analysis: Distinguishing from Isomers

Mass spectrometry is a powerful tool for distinguishing between isomers that may exhibit similar properties in other analytical techniques. Consider a structural isomer where the furfuryl group is attached to a different nitrogen on the pyrazole ring. The alpha-cleavage patterns would likely differ, leading to fragment ions with different m/z values, thus allowing for unambiguous identification.

Compound Key Differentiating Fragments (Predicted m/z)
N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine81, 137, 111
Isomer: N-(2-Furylmethyl)-2,5-dimethyl-2H-pyrazol-3-amineDifferent alpha-cleavage products, potentially leading to a different base peak.

Experimental Protocol for Mass Spectrometry Analysis

Objective: To acquire the electron ionization (EI) mass spectrum of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) with an EI source is recommended for sample introduction and ionization.

Procedure:

  • Sample Preparation: Prepare a dilute solution of the purified compound (approximately 1 mg/mL) in a volatile organic solvent such as methanol or acetonitrile.

  • GC-MS Parameters:

    • Injection Volume: 1 µL

    • Inlet Temperature: 250 °C

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

    • GC Column: A non-polar column (e.g., DB-5ms) is suitable.

    • Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes.

  • Mass Spectrometer Parameters:

    • Ionization Mode: Electron Ionization (EI)

    • Ionization Energy: 70 eV

    • Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Mass Range: m/z 35-350

  • Data Analysis: Analyze the acquired total ion chromatogram (TIC) to identify the peak corresponding to the target compound. Extract the mass spectrum for this peak and identify the molecular ion and major fragment ions. Compare the obtained spectrum with the predicted fragmentation pattern.

This detailed protocol provides a robust framework for obtaining high-quality mass spectral data, enabling confident structural elucidation.

Conclusion

The predictable and informative nature of mass spectrometry fragmentation makes it an indispensable tool for the structural characterization of novel compounds. By understanding the fundamental fragmentation mechanisms of the constituent parts of N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine, we have constructed a detailed predictive fragmentation map. This guide provides researchers with the necessary framework to not only identify this specific molecule but also to apply these principles to the broader class of N-substituted heterocyclic compounds. The combination of theoretical prediction and a rigorous experimental protocol establishes a self-validating system for the confident identification and characterization of complex organic molecules.

References

  • Al-Joboury, M. I., & Turner, D. W. (1964). The fragmentation of furan molecule and its dependence on the laser wavelength. Journal of the Chemical Society (Resumed), 4434-4441.
  • Blank, I., Devaud, S., & Fay, L. B. (2001). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Journal of Agricultural and Food Chemistry, 49(7), 3245–3253.
  • de Oliveira, D., et al. (2023). Furan Dissociation Induced by Collisions with H3+ and C+ Ions. International Journal of Molecular Sciences, 24(12), 10123.
  • van Thuijl, J., Klebe, K. J., & van Houte, J. J. (1971). Electron-impact induced fragmentations of pyrazoles. Journal of the Chemical Society B: Physical Organic, 306-311.
  • Whitman College. (n.d.). GCMS Section 6.15 - Fragmentation of Amines. Retrieved from [Link]

  • ResearchGate. (n.d.). The mass spectrum of the cations of furan obtained at an electron energy of 100 eV. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • Chemistry LibreTexts. (2019, December 31). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • JoVE. (2023, April 30). Video: Mass Spectrometry of Amines. Retrieved from [Link]

  • University of Arizona. (n.d.). Mass Spectrometry - Examples. Retrieved from [Link]

  • ResearchGate. (n.d.). General eventualities of EI-MS fragmentation pathways of the prepared pyrazoles. Retrieved from [Link]

  • Asif, N., et al. (2013). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Asian Journal of Chemistry, 25(18), 10247-10250.
  • Santos, V. G., et al. (2017). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.

Sources

Comparative

Furan vs. Thiophene Pyrazole Amines: A Comparative Guide to Binding Affinity

For researchers, scientists, and professionals in drug development, the selection of a core heterocyclic scaffold is a pivotal decision that profoundly influences a compound's pharmacological profile. Among the privilege...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the selection of a core heterocyclic scaffold is a pivotal decision that profoundly influences a compound's pharmacological profile. Among the privileged structures in medicinal chemistry, furan and thiophene pyrazole amines are frequently employed due to their versatile biological activities. These five-membered aromatic heterocycles are classic examples of bioisosteres—groups with similar physical or chemical properties that can be interchanged to modulate a compound's activity, selectivity, and pharmacokinetic properties.[1] This guide provides an in-depth, objective comparison of the binding characteristics of furan- and thiophene-based pyrazole amines, supported by experimental data and mechanistic insights to inform rational drug design.

At a Glance: Physicochemical Differences Driving Biological Activity

The subtle yet significant differences in the physicochemical properties of furan and thiophene are foundational to their differential interactions with biological targets.[1] The substitution of oxygen in furan with the larger, less electronegative sulfur atom in thiophene alters the electronic distribution, aromaticity, and hydrogen bonding capacity of the ring.[1][2]

PropertyFuranThiopheneImpact on Drug-Target Interactions
Heteroatom OxygenSulfurInfluences electronegativity, size, and hydrogen bonding potential.[1]
Electronegativity of Heteroatom HigherLowerAffects the electron density of the ring and potential for polar interactions.[1]
Aromaticity LowerHigherHigher aromaticity can lead to more favorable π-stacking interactions with aromatic residues in the binding pocket.[1][3]
Polarity More PolarLess PolarImpacts solubility and the types of interactions within the binding site (e.g., polar vs. hydrophobic).[1]
Hydrogen Bonding Capability Oxygen can act as a hydrogen bond acceptor.[1]Sulfur is a weaker hydrogen bond acceptor.[1]The ability to form hydrogen bonds is often critical for high-affinity binding.
Metabolic Stability Generally less stable; can be metabolized to reactive intermediates.[1]Generally more metabolically stable.[1]Affects the compound's half-life and potential for toxicity.

Comparative Analysis of Biological Performance

While direct, head-to-head binding affinity data for a single target with a pair of furan and thiophene pyrazole amine analogs is not always available in the literature, we can draw valuable insights from comparative cellular activity studies. The choice between a furan and a thiophene core is highly context-dependent, with the overall biological activity influenced by other substituents and the specific biological target.[1]

A study on novel 3-(furan-2-yl)pyrazolyl and 3-(thiophen-2-yl)pyrazolyl hybrid chalcones revealed notable differences in their in vitro anticancer activities against several human cancer cell lines.[4][5] For instance, in one pyrazole series, the thiophene-containing analog demonstrated superior potency against the A549 lung cancer cell line compared to its furan counterpart.[1]

Table 1: Comparative Anticancer Activity (IC50 in µM) of Furan vs. Thiophene Pyrazole Analogs [1]

Compound TypeCancer Cell LineFuran Analog IC50 (µM)Thiophene Analog IC50 (µM)
Pyrazole AnalogA549 (Lung)12.510.8

This data, while reflecting overall cellular cytotoxicity rather than direct binding to a specific protein, strongly indicates that the bioisosteric replacement of furan with thiophene can significantly impact biological outcomes.

Binding Affinity Insights from Kinase Inhibitors

Protein kinases are a major class of drug targets, and pyrazole-containing scaffolds are key components of many kinase inhibitors.[6] Studies on p38α mitogen-activated protein kinase (MAPK) inhibitors, for example, have utilized thiophene-based scaffolds. In one such study, a 4-(2-(4-fluorophenyl)thiophen-3-yl)pyridine compound, which can be considered a thiophene bioisostere of other heterocyclic cores, demonstrated a Ki value of 0.6 µM for the active phosphorylated form of p38α MAPK.[7][8] This highlights that the thiophene core is well-tolerated and can be a key element in achieving potent binding to the kinase's ATP-binding pocket.[7][8]

The choice of the heterocycle can be critical. In the development of Aurora B kinase inhibitors, replacing a benzene ring with either furan or thiophene had little effect on potency, whereas the introduction of a pyrazole ring was highly beneficial.[6] This underscores that the contribution of the furan or thiophene moiety is part of a complex interplay of interactions involving the entire molecule.

Structural and Mechanistic Rationale for Binding Affinity Differences

The observed differences in biological activity can be rationalized by considering how the physicochemical properties of furan and thiophene affect their interactions within a protein's binding site.

  • Hydrogen Bonding: The oxygen atom in a furan ring can act as a hydrogen bond acceptor, an interaction that is generally weaker with thiophene's sulfur atom.[1] In a binding pocket with a suitably positioned hydrogen bond donor (e.g., the backbone NH of an amino acid), a furan-containing ligand may exhibit higher affinity.

  • π-π and Hydrophobic Interactions: Thiophene's higher aromaticity and greater polarizability compared to furan can lead to stronger π-stacking interactions with aromatic amino acid residues like phenylalanine, tyrosine, and tryptophan in the binding site.[2] The less polar nature of thiophene may also be more favorable in hydrophobic pockets.

  • Size and Geometry: The C-S bond in thiophene is longer than the C-O bond in furan. This seemingly small difference can alter the overall geometry of the ligand and its fit within the constrained space of a binding pocket, potentially leading to either improved or diminished binding.

cluster_0 Protein Binding Pocket cluster_1 Ligand H-Bond Donor H-Bond Donor Aromatic Residue Aromatic Residue Hydrophobic Pocket Hydrophobic Pocket Furan/Thiophene Core Furan/Thiophene Core Furan/Thiophene Core->H-Bond Donor H-Bonding (Furan > Thiophene) Furan/Thiophene Core->Aromatic Residue π-Stacking (Thiophene > Furan) Furan/Thiophene Core->Hydrophobic Pocket Hydrophobic Interaction Pyrazole Amine Pyrazole Amine

Caption: Potential binding interactions of furan vs. thiophene pyrazole amines.

Experimental Methodologies

To quantitatively assess and compare the binding affinity of these compounds, rigorous experimental protocols are essential. Fluorescence polarization (FP) is a widely used in-solution technique to measure binding events, particularly for kinase targets.

Experimental Protocol: Fluorescence Polarization (FP) Binding Assay

This protocol describes a competitive binding assay to determine the inhibition constant (Ki) of a test compound (e.g., a furan or thiophene pyrazole amine) for a target kinase.

Objective: To determine the Ki of a test compound by measuring its ability to displace a fluorescently labeled tracer from the kinase's active site.

Materials:

  • Purified target kinase (e.g., p38α MAPK)

  • Fluorescently labeled tracer ligand with known Kd

  • Test compounds (furan and thiophene pyrazole amines) dissolved in DMSO

  • Assay buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl2, 1 mM DTT, 0.01% Tween-20)

  • 384-well, low-volume, black microplates

  • Microplate reader capable of measuring fluorescence polarization

Procedure:

  • Assay Preparation: Prepare serial dilutions of the test compounds in assay buffer. The final DMSO concentration should be kept constant across all wells (typically ≤ 1%).

  • Reagent Addition:

    • Add a fixed concentration of the target kinase to each well.

    • Add the serially diluted test compounds to the appropriate wells.

    • Include control wells:

      • "No inhibitor" control (kinase + tracer + buffer with DMSO)

      • "Tracer only" control (tracer + buffer with DMSO)

  • Incubation: Mix the plate gently and incubate at room temperature for a specified period (e.g., 60 minutes) to allow the binding reaction to reach equilibrium.

  • Tracer Addition: Add a fixed concentration of the fluorescent tracer to all wells.

  • Final Incubation: Mix the plate and incubate for another period (e.g., 30-60 minutes) to allow for re-equilibration.

  • Measurement: Read the fluorescence polarization on a suitable plate reader.

  • Data Analysis:

    • Convert the raw polarization data to percent inhibition relative to the controls.

    • Plot percent inhibition versus the logarithm of the test compound concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the fluorescent tracer and Kd is its dissociation constant.

start Start: Prepare Reagents add_kinase Add Kinase to Plate start->add_kinase add_compound Add Serial Dilutions of Test Compound add_kinase->add_compound incubate1 Incubate to Equilibrate add_compound->incubate1 add_tracer Add Fluorescent Tracer incubate1->add_tracer incubate2 Incubate to Re-equilibrate add_tracer->incubate2 read_plate Read Fluorescence Polarization incubate2->read_plate analyze Calculate IC50 and Ki read_plate->analyze end End: Determine Binding Affinity analyze->end

Sources

Validation

A Comparative Guide to HPLC Method Development for the Purity Analysis of Pyrazole Derivatives

Introduction Pyrazole derivatives are a cornerstone of modern pharmaceuticals, forming the structural basis for a wide range of drugs, including anti-inflammatory agents like celecoxib and erectile dysfunction treatments...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Pyrazole derivatives are a cornerstone of modern pharmaceuticals, forming the structural basis for a wide range of drugs, including anti-inflammatory agents like celecoxib and erectile dysfunction treatments like sildenafil.[1][2][3] The purity of these active pharmaceutical ingredients (APIs) is not merely a quality metric; it is a critical determinant of safety and efficacy. Regulatory bodies worldwide mandate rigorous purity analysis to ensure that process-related impurities and degradation products are identified and quantified. High-Performance Liquid Chromatography (HPLC) stands as the preeminent analytical technique for this purpose, offering the precision and resolution necessary to separate the main compound from its structurally similar impurities.[4]

This guide provides an in-depth, experience-driven approach to developing a robust HPLC method for the purity analysis of pyrazole derivatives. It moves beyond a simple recitation of steps to explain the underlying scientific rationale for each decision, from initial column selection to final method validation, ensuring a self-validating and trustworthy analytical procedure.

Part 1: Foundational Strategy for Method Development

A successful HPLC method is built on a thorough understanding of the analyte and a systematic approach to selecting initial conditions.

Analyte Characterization: The First Principle

Before any experimental work, it is crucial to understand the physicochemical properties of the pyrazole derivative . Key parameters include:

  • pKa: Pyrazole itself is a weak base.[5] The pKa value(s) of the specific derivative will dictate its ionization state at a given pH. This is the most critical factor influencing retention in reversed-phase HPLC.

  • LogP (Octanol-Water Partition Coefficient): This value indicates the hydrophobicity of the molecule and helps in the initial selection of the mobile phase's organic solvent strength.

  • UV Absorbance: Determining the UV maximum (λmax) is essential for setting the detector wavelength to achieve optimal sensitivity.

Initial Chromatographic Conditions: A Rational Approach

Based on the analyte's properties, a logical starting point for method development can be established. For many pyrazole derivatives, a reversed-phase HPLC method is the most suitable approach.[6]

The workflow for initial method development can be visualized as follows:

MethodDevelopmentWorkflow Analyte Analyte Characterization (pKa, LogP, UV λmax) ColumnSelection Column Selection (e.g., C18, Phenyl-Hexyl) Analyte->ColumnSelection Guides MobilePhase Mobile Phase Screening (ACN vs. MeOH, pH 2-4) ColumnSelection->MobilePhase Test with Detector Detector Settings (Set to λmax) MobilePhase->Detector Gradient Initial Gradient Profile (e.g., 5-95% Organic) Detector->Gradient Optimization Optimization & Validation Gradient->Optimization

Caption: Initial HPLC Method Development Workflow.

Part 2: Comparative Analysis of Stationary Phases

The choice of the HPLC column's stationary phase is paramount in achieving the desired selectivity for separating the main pyrazole peak from its impurities. A comparison of different stationary phases is a critical step in method development.

Let's consider a hypothetical pyrazole derivative, "Pyrazolab," and its two known impurities: a non-polar process impurity (Impurity A) and a more polar degradation product (Impurity B).

Stationary PhaseParticle Size (µm)Dimensions (mm)Performance Characteristics
Standard C18 54.6 x 250Good retention for the main analyte and Impurity A. Peak tailing observed for the more polar Impurity B. Resolution between Pyrazolab and Impurity B is suboptimal (<1.5).
Phenyl-Hexyl 34.6 x 150Excellent resolution for all compounds due to π-π interactions with the pyrazole ring. Symmetrical peak shapes for both impurities. Shorter analysis time due to the smaller particle size and shorter column length.
Embedded Polar Group (EPG) C18 3.54.6 x 150Improved retention and peak shape for the polar Impurity B compared to the standard C18. Good overall performance, but slightly less resolution between Pyrazolab and Impurity A than the Phenyl-Hexyl phase.

Part 3: Mobile Phase Optimization - A Deeper Dive

The mobile phase is a powerful tool for fine-tuning selectivity and retention.[8] For pyrazole derivatives, which are often basic, pH is a critical parameter.[9]

The Role of pH

Controlling the pH of the aqueous portion of the mobile phase is essential.[10] To ensure consistent protonation and avoid retention time drift, the mobile phase pH should be set at least 2 units away from the analyte's pKa. For basic pyrazoles, an acidic mobile phase (pH 2-4) is generally recommended to ensure they are in their protonated, more polar form, leading to predictable retention on a reversed-phase column.[10]

Organic Modifier and Buffer Selection
  • Organic Modifier: Acetonitrile and methanol are the most common organic solvents in reversed-phase HPLC.[11] They offer different selectivities and should be screened during development. Acetonitrile often provides sharper peaks and lower backpressure.[12]

  • Buffer: A buffer is necessary to maintain a constant pH. Phosphate and formate buffers are common choices. For LC-MS compatibility, volatile buffers like formic acid or ammonium formate are required.

A systematic approach to mobile phase optimization involves evaluating different organic modifiers and fine-tuning the pH and gradient slope to achieve optimal separation of all critical pairs.

Part 4: Ensuring Method Robustness and Validity

A developed method is only useful if it is reliable. This is ensured through system suitability testing and formal method validation as prescribed by the International Council for Harmonisation (ICH) guideline Q2(R1).[13][14][15]

System Suitability Testing (SST)

Before any sample analysis, a system suitability test must be performed to verify that the chromatographic system is performing adequately.[16][17] Key SST parameters include:

  • Tailing Factor: Should be ≤ 2 for the main analyte peak.[18]

  • Theoretical Plates (N): A measure of column efficiency.

  • Resolution (Rs): The degree of separation between critical peak pairs (e.g., the main analyte and the closest eluting impurity) should be > 2.

  • Repeatability (%RSD): The relative standard deviation of peak areas from replicate injections should be < 1.0%.

Method Validation

Method validation demonstrates that the analytical procedure is suitable for its intended purpose.[19] The core validation parameters are interconnected and collectively ensure the method's trustworthiness.

ValidationParameters Method Validated Method Specificity Specificity Method->Specificity Linearity Linearity Method->Linearity Accuracy Accuracy Method->Accuracy Precision Precision Method->Precision LOD LOD Method->LOD LOQ LOQ Method->LOQ Robustness Robustness Method->Robustness Specificity->Accuracy Linearity->Accuracy Linearity->Precision Precision->Accuracy LOD->LOQ

Caption: Interconnectivity of Method Validation Parameters.

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components, such as impurities and degradants. This is often demonstrated through forced degradation studies.[20][21][22]

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Accuracy: The closeness of the test results to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

  • Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Part 5: Detailed Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To demonstrate the stability-indicating nature of the HPLC method.

  • Acid Hydrolysis: Dissolve 10 mg of the pyrazole derivative in 1 mL of methanol and add 9 mL of 1N HCl. Heat at 80°C for 4 hours.[1]

  • Base Hydrolysis: Dissolve 10 mg of the pyrazole derivative in 1 mL of methanol and add 9 mL of 1N NaOH. Heat at 80°C for 4 hours.[1]

  • Oxidative Degradation: Dissolve 10 mg of the pyrazole derivative in 10 mL of 30% hydrogen peroxide. Keep at room temperature for 24 hours.[1]

  • Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.[2]

  • Photolytic Degradation: Expose the drug substance to UV light (254 nm) for 24 hours.[2][23]

  • Analysis: Neutralize the acid and base samples, then dilute all samples to an appropriate concentration with the mobile phase and analyze by HPLC. The method is considered stability-indicating if all degradation product peaks are well-resolved from the main analyte peak.

Protocol 2: HPLC Method for Purity Analysis of "Pyrazolab"
  • Column: Phenyl-Hexyl, 3 µm, 4.6 x 150 mm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient:

    • 0-5 min: 10% B

    • 5-25 min: 10% to 90% B

    • 25-30 min: 90% B

    • 30.1-35 min: 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detector Wavelength: 254 nm (or the determined λmax)

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve the sample in a 50:50 mixture of Mobile Phase A and B to a final concentration of 0.5 mg/mL.

Conclusion

Developing a robust and reliable HPLC method for the purity analysis of pyrazole derivatives is a systematic process that combines a deep understanding of the analyte's chemistry with a logical, comparative approach to chromatographic parameter selection. By focusing on the scientific rationale behind each choice—from stationary phase chemistry to mobile phase pH—and adhering to the rigorous standards of system suitability and method validation outlined by ICH guidelines, researchers can develop methods that are not only effective but also inherently trustworthy. This ensures the quality and safety of these vital pharmaceutical compounds.

References

  • Blessy, M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159–165. [Link]

  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • International Council for Harmonisation. (2003). ICH Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]

  • Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • SGS Thailand. (n.d.). Forced Degradation Testing. [Link]

  • Pharmaguideline. (n.d.). System Suitability in HPLC Analysis. [Link]

  • Journal of Pharmaceutical Analysis. (2014). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

  • Taylor & Francis Online. (2008). A New Stability–Indicating RP-HPLC Method to Determine Assay and Known Impurity of Celecoxib API. [Link]

  • Asian Journal of Chemistry. (2011). Liquid-Chromatography Determination of Impurities in Sildenafil Citrate. [Link]

  • Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize. [Link]

  • Rao, D. K., et al. (2020). Development of a Unified Reversed-Phase HPLC Method for Efficient Determination of EP and USP Process-Related Impurities in Celecoxib Using Analytical Quality by Design Principles. Molecules, 25(4), 853. [Link]

  • SciSpace. (2014). HPLC Calibration Process Parameters in Terms of System Suitability Test. [Link]

  • Therapeutic Goods Administration (TGA). (2025). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. [Link]

  • Metfop. (n.d.). Development and validation of RP-HPLC method for the assay of Celecoxib capsule. [Link]

  • Journal of Applied Pharmaceutical Science. (2012). RP-HPLC Method Development for Estimation of Sildenafil Citrate in Tablets and in Seminal Fluid. [Link]

  • ResearchGate. (2003). HPLC method for the determination of celecoxib and its related impurities. [Link]

  • ResearchGate. (2012). (PDF) RP-HPLC Method Development for Estimation of Sildenafil Citrate in Tablets and in Seminal Fluid. [Link]

  • Agilent. (n.d.). Control pH During Method Development for Better Chromatography. [Link]

  • ResearchGate. (2018). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

  • International Journal of Applied Biology and Pharmaceutical Technology. (n.d.). Development and Validation of Reverse-Phase High Performance Liquid Chromatography Method for the Determination of Sildenafil Citrate in Pharmaceutical Formulations. [Link]

  • Chrom Tech. (2025). System suitability Requirements for a USP HPLC Method - Tips & Suggestions. [Link]

  • LCGC International. (2020). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. [Link]

  • Chrom Tech, Inc. (2025). Reverse Phase Chromatography Techniques. [Link]

  • ResearchGate. (2020). Stability-Indicating HPLC Method for Quantification of Celecoxib and Diacerein Along With Its Impurities in Capsule Dosage Form. [Link]

  • International Journal of Chemical and Pharmaceutical Analysis. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. [Link]

  • Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

  • Semantic Scholar. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. [Link]

  • Labcompliance. (2018). What are system suitability tests (SST) of analytical methods?. [Link]

  • ResearchGate. (2023). Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone]. [Link]

  • ResearchGate. (2020). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. [Link]

  • SIELC Technologies. (2018). Separation of Pyrazole on Newcrom R1 HPLC column. [Link]

  • Welch Materials. (2025). [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. [Link]

  • D'Emanuele di Villa Bianca, R., et al. (2021). Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. Polymers, 13(20), 3505. [Link]

  • National Journal of Pharmaceutical Sciences. (2021). A review of pyrazole an its derivative. [Link]

  • US Pharmacopeia (USP). (n.d.). Proposals for the Development, Composition, and Routine Use of System Suitability Standard Mixtures in Support of Chromatographic Screening for. [Link]

  • Restek. (n.d.). HPLC Column Selection Guide. [Link]

  • Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide. [Link]

  • SCION Instruments. (2025). HPLC Column Selection Guide. [Link]

  • ResearchGate. (2018). Synthesis, Physiochemical Evaluation and Structural Characterization of Novel Pyrazole Derivatives. [Link]

  • da Silva, C. F., et al. (2017). Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. Molecules, 22(11), 1836. [Link]

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Comparative

Comparative Guide: IR Spectroscopy of Furan and Pyrazole Motifs in Drug Discovery

Topic: IR Spectroscopy Peaks for Furan and Pyrazole Functional Groups Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals Executive Summary: The Bioisostere Challe...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: IR Spectroscopy Peaks for Furan and Pyrazole Functional Groups Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary: The Bioisostere Challenge

In medicinal chemistry, furan and pyrazole rings are classic bioisosteres. While they share similar steric volumes and aromaticity, their electronic distributions and hydrogen-bonding capabilities differ radically. For the analytical scientist, distinguishing these moieties—especially within complex pharmacophores—requires moving beyond generic "aromatic" assignments.

This guide provides a rigorous, data-driven comparison of the infrared (IR) spectral signatures of furan and pyrazole. It moves past basic functional group tables to address the specific coupling modes and ring-breathing vibrations that act as definitive fingerprints for these heterocycles.

Comparative Analysis: Spectral Fingerprints

The distinction between furan and pyrazole in IR spectroscopy hinges on three specific regions: the X-H Stretching Region (3500–3100 cm⁻¹), the Double Bond Region (1600–1450 cm⁻¹), and the Fingerprint Region (1300–1000 cm⁻¹).

Comparative Frequency Table
Vibrational ModeFuran (O-Heterocycle)Pyrazole (N-Heterocycle)Diagnostic Note
Heteroatom-H Stretch Absent 3400–3200 cm⁻¹ (N-H)The definitive differentiator for unsubstituted rings. Pyrazole N-H is sharp (free) or broad (H-bonded).
C-H Stretch (Ring) 3165–3125 cm⁻¹ 3160–3100 cm⁻¹ Furan C-H often appears as a doublet (α vs β protons).
Ring Stretching (ν) ~1588, 1475 cm⁻¹ (C=C/C-C)1590–1580 cm⁻¹ (C=N)Pyrazole C=N is often sharper and more intense than furan C=C due to dipole changes.
Ring Breathing 1020 ± 10 cm⁻¹ (Strong)1000–1100 cm⁻¹ (Medium)The 1020 cm⁻¹ band is a "marker" for the furan ring.[1]
C-X-C / X-X Stretch 1250–1000 cm⁻¹ (C-O-C)~925 cm⁻¹ (N-N)Furan shows strong ether-like C-O-C bands; Pyrazole shows weak N-N stretch.
OOP Bending (γ) 740 ± 20 cm⁻¹ ~750–800 cm⁻¹ Highly dependent on substitution pattern.
Deep Dive: The Mechanistic Distinction
The Furan "Ether" Signature

Furan behaves vibrationally like a cyclic dienyl ether. The oxygen atom induces a strong dipole moment change during ring vibrations.[2]

  • The "Breathing" Mode: The symmetric ring breathing vibration at ~1020 cm⁻¹ is often the most intense band in the fingerprint region for furan derivatives. This is a critical diagnostic peak.

  • C-O-C Asymmetric Stretch: Look for a strong band near 1225–1250 cm⁻¹ . The combination of a strong 1020 cm⁻¹ and 1225 cm⁻¹ band is the "Furan Pattern."

The Pyrazole "Azole" Signature

Pyrazole's spectrum is dominated by the nitrogen dynamics.

  • The N-H Shift: In the solid state, pyrazoles form extensive hydrogen-bonded chains or dimers. This shifts the N-H stretch from ~3450 cm⁻¹ (free) to a broad band centered around 3200 cm⁻¹ .

  • The C=N Stretch: Unlike the C=C bond in furan, the C=N bond in pyrazole has a significant permanent dipole. This results in a sharp, distinct band near 1590 cm⁻¹ that persists even in complex matrices.

Decision Logic: Distinguishing the Rings

When analyzing an unknown pharmacophore, use the following logic gate to determine the heterocyclic core.

G Start Start: Analyze IR Spectrum CheckNH Check 3200-3500 cm⁻¹ Region Start->CheckNH HasNH Band Present? (Sharp or Broad) CheckNH->HasNH PyrazoleLikely High Probability: Unsubstituted Pyrazole HasNH->PyrazoleLikely Yes (N-H Stretch) CheckFingerprint Check Fingerprint Region (1000-1300 cm⁻¹) HasNH->CheckFingerprint No Check1020 Strong Band at ~1020 cm⁻¹ AND ~1225 cm⁻¹? CheckFingerprint->Check1020 FuranConfirmed Confirmed: Furan Ring (C-O-C Ether Character) Check1020->FuranConfirmed Yes (Ring Breathing + C-O-C) SubPyrazole Suspect: N-Substituted Pyrazole (Look for C=N ~1590 cm⁻¹) Check1020->SubPyrazole No

Figure 1: Decision tree for distinguishing Furan and Pyrazole moieties based on IR spectral features.

Experimental Methodology

To obtain publication-quality spectra that resolve these subtle differences, strict adherence to sample preparation protocols is required. Heterocycles can be hygroscopic (pyrazole) or volatile (furan derivatives), necessitating specific handling.

Protocol: Attenuated Total Reflectance (ATR) vs. Transmission (KBr)

While ATR is convenient, Transmission IR (KBr pellet) is recommended for structural elucidation of heterocycles because it provides better resolution in the fingerprint region where the critical Ring Breathing modes exist.

Step-by-Step KBr Pellet Protocol for Heterocycles:
  • Desiccation: Ensure the sample is dried in a vacuum desiccator over P₂O₅ for at least 2 hours. Pyrazoles are notorious for adsorbing atmospheric water, which creates a broad O-H band that masks the N-H region.

  • Ratio: Mix 1.5 mg of sample with 250 mg of spectroscopic grade KBr.

    • Why? A concentration >1% often leads to peak broadening and "bottoming out" (0% transmission) of the strong C-O-C furan bands, obscuring fine structure.

  • Grinding: Grind in an agate mortar for 2-3 minutes until the mixture is a fine, non-reflective powder.

    • Self-Validation: If the powder sparkles, the particle size is too large (>2.5 µm), which will cause the "Christiansen Effect" (sloping baseline) and distort the high-wavenumber C-H peaks.

  • Pressing: Press at 10 tons for 2 minutes under vacuum.

    • Visual Check: The resulting pellet must be transparent, not translucent.[3] Cloudy pellets indicate moisture or insufficient pressure.

Experimental Workflow

Workflow Sample Sample (Dry Solid) Prep Grind with KBr (1:200 Ratio) Sample->Prep Press Hydraulic Press (10 Tons, Vacuum) Prep->Press Acquire FT-IR Acquisition (64 Scans, 4 cm⁻¹ Res) Press->Acquire Process Data Processing (Baseline Corr, ATR Corr if needed) Acquire->Process Interpret Identify Diagnostic Bands (1020 vs 1590 cm⁻¹) Process->Interpret

Figure 2: Optimized workflow for acquiring high-fidelity IR spectra of heterocyclic compounds.

References

  • Rico, M., et al. (1976). "Infrared study of the C—H stretching region of five-membered heterocyclic compounds." Canadian Journal of Chemistry.

  • Cataliotti, R., & Paliani, G. (1976). "An infrared analysis of the C-H stretching region of some five-membered heterocyclic molecules." Canadian Journal of Chemistry.

  • NIST Chemistry WebBook. "Furan Infrared Spectrum."

  • Silverstein, R. M., et al. "Spectrometric Identification of Organic Compounds." Wiley. (Standard Reference Text).
  • Socrates, G. "Infrared and Raman Characteristic Group Frequencies: Tables and Charts." Wiley. (Standard Reference Text).
  • Specac Application Notes. "Interpreting Infrared Spectra."

Sources

Validation

Technical Evaluation: Reference Standards for N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine

This guide provides a technical evaluation of reference standards for N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine , a specific pyrazole intermediate often utilized in fragment-based drug discovery (FBDD) and kinase...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical evaluation of reference standards for N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine , a specific pyrazole intermediate often utilized in fragment-based drug discovery (FBDD) and kinase inhibitor development.[1][2]

Executive Summary & Compound Profile

N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine is a functionalized aminopyrazole.[1][2] In drug development, it serves as a critical scaffold, particularly for designing ATP-competitive inhibitors.[2]

  • Chemical Structure Context: The molecule features a 1,5-dimethylpyrazole core substituted at the 3-position with a secondary amine linked to a furan ring.[1][2]

  • Critical Quality Attribute (CQA): Regioisomeric Purity. The methylation of aminopyrazoles often yields a mixture of 1,5-dimethyl and 1,3-dimethyl isomers.[1][2] These isomers have distinct biological activities but nearly identical physicochemical properties, making them difficult to separate by standard flash chromatography.[2]

  • Stability Warning: The furan moiety is acid-sensitive (susceptible to ring opening/polymerization), and the secondary amine is prone to oxidation.[1][2]

Comparative Overview of Standard Grades
FeatureOption A: Commercial Research Grade Option B: Qualified Primary Standard (Recommended)
Source Catalog Vendors (e.g., Enamine, ChemDiv)Custom Synthesis / In-House Purification
Purity Typically >95% (Area%)>99.0% (w/w)
Identity Basic 1H-NMR, MS1H, 13C, 2D-NOESY (Regioisomer confirmation)
Assay Unassigned (assume 100%)qNMR (Quantitative NMR) or Mass Balance
Suitability Early Screening (HTS)GLP Tox, DMPK, Method Validation

Comparative Analysis: Why "Research Grade" Fails for Development

For rigorous analytical work (e.g., ICH Q2 method validation), relying on commercial "Research Grade" material introduces significant risks.[1][2]

The Regioisomer Trap

Commercial synthesis of methylpyrazoles often involves the reaction of methylhydrazine with


-ketonitriles.[1][2] This reaction is not perfectly regioselective, frequently producing 5-10% of the 1,3-dimethyl isomer .[2]
  • Consequence: Using a standard with 5% regio-impurity results in a 5% bias in potency calculations and potential "ghost peaks" in impurity profiling.[1][2]

  • Solution: A Qualified Primary Standard must undergo NOESY NMR to confirm the spatial proximity of the N-methyl and C5-methyl groups, definitively ruling out the 1,3-isomer.[1][2]

Salt Form Ambiguity

Commercial samples may be supplied as free bases or hydrochloride salts without explicit notation on the vial.[1][2]

  • Consequence: A molecular weight error of 36.5 Da (HCl) leads to a massive stoichiometric error in solution preparation.[1][2]

  • Solution: Ion chromatography (IC) or precipitation tests must be part of the qualification workflow.[1][2]

Qualification Protocol: The Self-Validating System

To establish a Primary Reference Standard from a raw batch, follow this self-validating workflow. This protocol ensures the material meets the stringency of an ISO 17034 -like characterization.

Step 1: Structural Confirmation (Regiochemistry)[1][2]
  • Technique: 2D NOESY NMR (Nuclear Overhauser Effect Spectroscopy).[1][2]

  • Logic:

    • 1,5-Dimethyl isomer: Strong NOE correlation observed between the

      
      -CH
      
      
      
      protons and the
      
      
      -CH
      
      
      protons.[1][2]
    • 1,3-Dimethyl isomer: No NOE between methyl groups;

      
      -CH
      
      
      
      correlates with
      
      
      -H.[1][2]
  • Acceptance Criteria: Positive NOE signal for Me-Me interaction; absence of isomeric peaks >0.5%.

Step 2: Purity Assignment (The "Gold Standard")

Do not rely on "100 minus impurities" from HPLC. Use qNMR (Quantitative NMR) .[1][2]

  • Internal Standard (IS): Traceable Maleic Acid or 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) (High purity, non-hygroscopic).[1][2]

  • Solvent: DMSO-

    
     (Ensures solubility of both analyte and IS).
    
  • Calculation:

    
    
    Where 
    
    
    
    = Integral,
    
    
    = Number of protons,
    
    
    = Molar mass,
    
    
    = Weight,
    
    
    = Purity.[1][2][3][4][5][6][7]
Step 3: Chromatographic Purity (Orthogonal)
  • Technique: HPLC-UV-MS (Method details below).[1][2]

  • Purpose: Detect non-protonated impurities (inorganic salts) or trace organics that overlap in NMR.

Experimental Methodology

A. HPLC-UV/MS Method for Purity & Stability
  • Column: C18 Reverse Phase (e.g., Waters XBridge BEH C18, 2.5 µm, 3.0 x 100 mm).[1][2]

  • Mobile Phase A: 0.1% Formic Acid in Water (Maintains furan stability; avoids high pH).[1][2]

  • Mobile Phase B: Acetonitrile.[1][2]

  • Gradient:

    • 0-1 min: 5% B[1][2]

    • 1-8 min: 5%

      
       95% B[1][2]
      
    • 8-10 min: 95% B[1][2]

  • Flow Rate: 0.5 mL/min.

  • Detection: UV at 254 nm (Pyrazole core) and 220 nm (General).[1][2] MS (ESI+) for mass confirmation.

  • Note: The furan ring is acid-labile.[1][2] Do not use Trifluoroacetic Acid (TFA) at high concentrations or leave samples in acidic mobile phase for >24 hours.[1][2]

B. Visualization of Qualification Workflow

Standard_Qualification Raw_Material Raw Material (Commercial/Synthesized) Identity_Check Identity Check (1H-NMR + MS) Raw_Material->Identity_Check Regio_Check Regioisomer Check (2D NOESY NMR) Identity_Check->Regio_Check Decision_Regio Is 1,5-Dimethyl pure? Regio_Check->Decision_Regio Reject REJECT / Repurify Decision_Regio->Reject No (Mix detected) Purity_Assay Purity Assignment (qNMR w/ Maleic Acid) Decision_Regio->Purity_Assay Yes HPLC_Check Impurity Profiling (HPLC-UV-MS) Purity_Assay->HPLC_Check Final_COA Generate CoA (Assay % w/w) HPLC_Check->Final_COA

Figure 1: Decision tree for qualifying N-(2-Furylmethyl)-1,5-dimethyl-1H-pyrazol-3-amine standards.

Stability & Handling Guidelines

  • Storage: Store solid standard at -20°C under inert atmosphere (Argon/Nitrogen). The furan ring is susceptible to photo-oxidation.[1][2]

  • Solution Stability:

    • DMSO: Stable for 1 month at -20°C.

    • Water/Acidic Mobile Phase: Unstable.[1][2] Degrades within 48 hours at Room Temperature (Furan ring opening).[1][2] Recommendation: Prepare fresh dilutions daily.

  • Hygroscopicity: Pyrazole salts are often hygroscopic.[1][2] Equilibrate vials to room temperature before opening to prevent moisture condensation, which invalidates the assigned weight.[2]

References

  • International Conference on Harmonisation (ICH). (2005).[1][2] Validation of Analytical Procedures: Text and Methodology Q2(R1). Link

  • PubChem. (2025).[1][2][8] Compound Summary: N-(2-furylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine (Isomeric Reference).[1][2] National Library of Medicine.[1][2] Link[1][2]

  • Filarowski, A., et al. (2008).[2] "Tautomerism in Pyrazoles: Structural Insights." Journal of Molecular Structure, 876(1-3), 18-29.[1][2] (Provides basis for NMR discrimination of pyrazole tautomers/regioisomers).

  • Pauli, G. F., et al. (2012).[2] "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 55(6), 2778–2786.[1][2] Link[1][2]

Sources

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